2alpha-Hydroxyeupatolide 8-O-angelate chemical structure and molecular weight
Introduction 2α-Hydroxyeupatolide 8-O-angelate is a naturally occurring compound classified as a sesquiterpenoid lactone.[1][2] These molecules are a diverse group of secondary metabolites found extensively in the plant...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
2α-Hydroxyeupatolide 8-O-angelate is a naturally occurring compound classified as a sesquiterpenoid lactone.[1][2] These molecules are a diverse group of secondary metabolites found extensively in the plant kingdom, particularly within the Asteraceae family, and are known for a wide range of biological activities.[2][3] This guide provides a detailed examination of the chemical structure and molecular properties of 2α-Hydroxyeupatolide 8-O-angelate, offering a foundational resource for researchers in natural product chemistry, pharmacology, and drug development.
The name 2α-Hydroxyeupatolide 8-O-angelate systematically describes its chemical architecture, which is composed of a central sesquiterpenoid scaffold modified with specific functional groups.
The "Eupatolide" Core Scaffold
The parent structure, eupatolide, is a well-characterized sesquiterpene lactone of the germacranolide class.[1][2][3] Germacranolides are defined by a ten-membered carbocyclic ring fused with a γ-lactone ring. This core structure is biosynthesized in plants and serves as the foundation for a vast number of derivatives.[1][3]
Key Functional Groups
The specific identity of the molecule is defined by the type and position of its substituents:
2α-Hydroxy Group : A hydroxyl (-OH) functional group is attached at the C-2 position of the eupatolide carbon skeleton. The "α" designation specifies the stereochemistry of this group, indicating that it projects below the mean plane of the ring system in a standard representation.
8-O-angelate Group : An angelate ester is attached at the C-8 position through an oxygen atom. This group is derived from angelic acid, systematically known as (2Z)-2-methylbut-2-enoic acid.[5] The presence of this bulky ester group is a common feature in many bioactive natural products and significantly influences the molecule's overall polarity and biological activity.[6][7][8]
The logical assembly of these components gives rise to the final structure of 2α-Hydroxyeupatolide 8-O-angelate.
Caption: Logical breakdown of the chemical nomenclature.
Conclusion
2α-Hydroxyeupatolide 8-O-angelate is a sesquiterpenoid lactone with a molecular formula of C₂₀H₂₆O₅ and a molecular weight of 346.4 g/mol .[3] Its structure is characterized by a eupatolide core functionalized with a hydroxyl group at the C2-alpha position and an angelate ester at the C8 position. While uniquely identified by its CAS number (72229-39-1), further research would be beneficial to populate public databases with its canonical SMILES and InChIKey to facilitate computational and cheminformatic studies.
References
ResearchGate. (n.d.). Eupalinolide N, a Previously Undescribed Sesquiterpene Lactone with Anti-inflammatory Activity from Eupatorium lindleyanum. Retrieved from [Link]
Wikipedia. (n.d.). Angelic acid. Retrieved from [Link]
NIST. (n.d.). Angelyl Angelate. In NIST Chemistry WebBook. Retrieved from [Link]
Wikipedia. (n.d.). Sesquiterpene lactone. Retrieved from [Link]
PubChem. (n.d.). 8-Hydroxy-6,10-dimethyl-3-methylene-2-oxo-2,3,3a,4,5,8,9,11a-octahydrocyclodeca[b]furan-4-yl 2-((acetyloxy)methyl)-2-butenoate. Retrieved from [Link]
PubChem. (n.d.). Decursinol Angelate. Retrieved from [Link]
In Vitro Biological Activity of 2α-Hydroxyeupatolide 8-O-angelate: A Technical Guide for Drug Development
Executive Summary 2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a highly bioactive guaiane-type sesquiterpene lactone predominantly isolated from the Eupatorium genus, including Eupatorium lindleyanum and Eupato...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a highly bioactive guaiane-type sesquiterpene lactone predominantly isolated from the Eupatorium genus, including Eupatorium lindleyanum and Eupatorium chinense[1],[2]. In recent years, it has garnered significant attention in preclinical drug development due to its potent dual-action profile: targeted cytotoxicity against solid tumors and profound anti-inflammatory modulation in macrophages. As a Senior Application Scientist, I have structured this whitepaper to move beyond mere phenotypic observations, detailing the exact mechanistic causality and the self-validating experimental frameworks required to accurately profile this compound in vitro.
Structural Biology & Mechanism of Action
The biological efficacy of 2α-Hydroxyeupatolide 8-O-angelate is fundamentally driven by its α-methylene-γ-lactone pharmacophore. This structural motif acts as a highly reactive Michael addition acceptor[2].
Rather than acting via traditional reversible receptor antagonism, the compound covalently alkylates nucleophilic residues—specifically exposed cysteine sulfhydryl groups—on target proteins. In the context of inflammation, its primary target is the p65 subunit of the NF-κB complex. By covalently binding to p65, the compound introduces severe steric hindrance that prevents the transcription factor from binding to specific DNA promoter regions, thereby halting the transcription of downstream inflammatory mediators[2],[3].
Fig 1: 2α-Hydroxyeupatolide 8-O-angelate inhibits NF-κB via covalent alkylation of p65.
In Vitro Pharmacological Profiling
Cytotoxic Efficacy
The compound demonstrates broad-spectrum, moderate-to-potent cytotoxicity against multiple human cancer cell lines. The induction of apoptosis is closely linked to the disruption of intracellular redox homeostasis and mitochondrial dysfunction triggered by the rapid depletion of intracellular glutathione (GSH) via Michael addition.
Table 1: Cytotoxic Activity of 2α-Hydroxyeupatolide against Human Cancer Cell Lines [4]
Cell Line
Origin / Cancer Type
IC₅₀ (μg/mL)
Positive Control (Doxorubicin IC₅₀, μg/mL)
BT474
Human Galactophore (Breast) Cancer
4.7
0.08
CHAGO
Human Undifferentiated Lung Cancer
5.7
2.3
HepG2
Human Liver Cancer
6.5
0.9
Kato3
Human Gastric Cancer
5.3
1.7
SW620
Human Colorectal Adenocarcinoma
5.6
1.1
Anti-Inflammatory Activity
In murine RAW 264.7 macrophages stimulated by Lipopolysaccharide (LPS), 2α-Hydroxyeupatolide acts as a potent suppressor of the inflammatory cascade. It significantly downregulates the expression of inducible nitric oxide synthase (iNOS) and subsequent cytokine release[3].
Table 2: Anti-Inflammatory Activity in RAW 264.7 Macrophages [3]
Target / Biomarker
Observed Biological Effect
Effective Concentration Range
Nitric Oxide (NO)
Dose-dependent suppression of NO accumulation
2.5 – 40 μM
Interleukin-6 (IL-6)
Significant inhibition of cytokine release
2.5 – 40 μM
TNF-α
Significant inhibition of cytokine release
2.5 – 40 μM
NF-κB (p65)
Inhibition of nuclear translocation
10 – 40 μM
Field-Proven Experimental Protocols
To ensure data integrity, in vitro assays evaluating Michael acceptors must be carefully designed. The following protocols represent self-validating systems that prevent false positives caused by compound degradation or unmonitored cell death.
Fig 2: Self-validating in vitro workflow for assessing anti-inflammatory activity.
This protocol measures NO and cytokine suppression while simultaneously verifying that the reduction is not an artifact of cytotoxicity.
Cell Seeding : Seed RAW 264.7 macrophages at a density of
5×104
cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Pre-treatment : Aspirate media. Apply 2α-Hydroxyeupatolide 8-O-angelate at varying concentrations (2.5, 10, 20, 40 μM) in thiol-free media. Incubate for exactly 2 hours.
LPS Stimulation : Add LPS (final concentration 1 μg/mL) directly to the wells. Incubate for 24 hours.
Supernatant Harvesting : Transfer 50 μL of supernatant to a new plate for the Griess Assay (measure NO at 540 nm). Harvest the remaining supernatant for IL-6 and TNF-α quantification via ELISA.
Viability Counter-Screen (Critical) : Immediately add 10 μL of CCK-8 reagent to the remaining cells in the original plate. Incubate for 2 hours and read absorbance at 450 nm.
Protocol 2: Solid Tumor Cytotoxicity Assay (MTT)
Cell Seeding : Seed target cancer cells (e.g., HepG2, BT474) at
1×104
cells/well in a 96-well plate. Allow 24 hours for adherence.
Dose-Response Exposure : Treat cells with serial dilutions of the compound (0.1 to 100 μg/mL). Include Doxorubicin as a positive control and 0.1% DMSO as a vehicle control.
Incubation : Incubate for 48 to 72 hours.
Viability Readout : Add 20 μL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Remove media carefully and dissolve the resulting formazan crystals in 150 μL of DMSO. Measure absorbance at 570 nm to calculate the IC₅₀.
Causality & Expert Methodological Rationale
The Thiol-Free Mandate : Standard macrophage culture media is often supplemented with reducing agents like β-mercaptoethanol to support cell health. However, because 2α-Hydroxyeupatolide relies on a Michael addition mechanism[2], exogenous thiols in the media will prematurely react with the α-methylene-γ-lactone ring, neutralizing the drug before it crosses the cell membrane. Always use thiol-free media during the treatment phase.
The Pre-treatment Window : In Protocol 1, the 2-hour pre-incubation is non-negotiable. The compound must diffuse into the cytoplasm and alkylate the NF-κB p65 subunit before the LPS-TLR4 cascade triggers the rapid phosphorylation of IκBα. If added simultaneously with LPS, the rapid nuclear translocation of NF-κB will outpace the covalent binding kinetics of the drug.
The Viability Counter-Screen : A highly toxic compound will lyse macrophages, resulting in zero NO production. Without the CCK-8 viability counter-screen on the exact same cell population, severe cytotoxicity is frequently and erroneously reported as "potent anti-inflammatory activity." A valid anti-inflammatory concentration must yield >90% cell viability.
2α-Hydroxyeupatolide 8-O-angelate: Mechanistic Framework and Apoptotic Profiling in Oncology
Executive Summary In the landscape of natural product drug discovery, sesquiterpene lactones (SLs) represent a highly privileged scaffold for targeted oncology. 2α-Hydroxyeupatolide 8-O-angelate is a potent germacranolid...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of natural product drug discovery, sesquiterpene lactones (SLs) represent a highly privileged scaffold for targeted oncology. 2α-Hydroxyeupatolide 8-O-angelate is a potent germacranolide sesquiterpene lactone originally isolated from Eupatorium chinense var. tozanense[1]. As a Senior Application Scientist, I approach this molecule not merely as a cytotoxic agent, but as a precision electrophile. This whitepaper deconstructs the exact molecular mechanism by which 2α-Hydroxyeupatolide 8-O-angelate induces apoptosis, translating its structural biology into field-proven, self-validating experimental workflows for drug development professionals.
Molecular Architecture and the Electrophilic Warhead
The pharmacological efficacy of 2α-Hydroxyeupatolide 8-O-angelate is intrinsically tied to its molecular architecture. Like other bioactive germacranolides, its defining feature is the α-methylene-γ-lactone ring [2].
In physiological environments, this moiety does not act via simple non-covalent receptor binding; rather, it functions as a highly reactive Michael acceptor [3]. The exocyclic double bond conjugated with the carbonyl group creates an electron-deficient center. This "warhead" selectively undergoes Michael addition with biological nucleophiles—specifically, the sulfhydryl (-SH) groups of solvent-exposed cysteine residues on target proteins[4]. This covalent modification permanently alters the target protein's conformation and function, making it a highly efficient mechanism for disrupting oncogenic signaling networks.
Core Mechanism of Action: The NF-κB Axis and Intrinsic Apoptosis
The apoptotic cascade triggered by 2α-Hydroxyeupatolide 8-O-angelate is a direct consequence of its covalent interactions, primarily targeting the NF-κB signaling pathway [5].
Covalent Blockade of NF-κB: The primary target of the α-methylene-γ-lactone warhead is Cysteine-38 (Cys38) located in the DNA-binding domain of the p65 (RelA) subunit of NF-κB[3]. By covalently alkylating Cys38, the compound sterically occludes the NF-κB complex, completely preventing its binding to consensus DNA sequences[3].
Transcriptional Repression: The inability of NF-κB to bind DNA halts the transcription of crucial anti-apoptotic genes, including Bcl-2, c-IAPs, and FLIP[5][6].
Mitochondrial Depolarization (Intrinsic Pathway): Deprived of Bcl-2 protection and subjected to concurrent reactive oxygen species (ROS) accumulation[7], the mitochondrial membrane potential (ΔΨm) collapses. This leads to the release of cytochrome c into the cytosol[8].
Execution Phase: Cytochrome c nucleates the apoptosome, triggering the cleavage and activation of Caspase-9, which subsequently activates the executioner Caspase-3, culminating in programmed cell death[6][8].
Fig 1: Mechanistic pathway of 2α-Hydroxyeupatolide 8-O-angelate inducing intrinsic apoptosis.
Quantitative Pharmacodynamic Profiling
To standardize the evaluation of 2α-Hydroxyeupatolide 8-O-angelate and its analogs, researchers must benchmark against established quantitative metrics for germacranolide SLs. The table below synthesizes the expected pharmacodynamic profile.
Assay Type
Target / Biomarker
Typical Response Profile
Mechanistic Significance
Cytotoxicity (MTT/CCK-8)
Cellular Viability (IC₅₀)
1.5 µM – 10.0 µM
Establishes baseline anti-proliferative potency across specific cancer cell lines.
Apoptosis (Flow Cytometry)
Annexin V+ / PI- Cells
>40% shift at 48h
Confirms programmed cell death (apoptosis) rather than acute chemical necrosis.
Transcription (Western Blot)
Nuclear p65 (NF-κB)
>70% reduction
Validates the blockade of transcription factor nuclear translocation.
Execution (Fluorometric)
Caspase-3/9 Activity
3 to 5-fold increase
Confirms the activation of the intrinsic mitochondrial execution pathway.
To rigorously prove this mechanism of action in your own laboratory, you must employ orthogonal, self-validating assays. Do not rely solely on viability assays; you must prove causality from the initial covalent binding down to the phenotypic death.
Fig 2: Step-by-step experimental workflow for validating the apoptotic mechanism of action.
Causality: This protocol proves that the compound physically and covalently binds to its target, rather than inducing downstream effects via off-target toxicity.
Probe Synthesis: Synthesize an alkyne-tagged derivative of 2α-Hydroxyeupatolide 8-O-angelate (ensuring the α-methylene-γ-lactone remains unmodified).
Cell Treatment: Incubate target cancer cells (e.g., HeLa or K562) with 10 µM of the probe for 4 hours to allow for Michael addition to intracellular thiols.
Lysis & Click Chemistry: Lyse the cells in RIPA buffer. Perform a Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) by adding biotin-azide, CuSO₄, THPTA ligand, and sodium ascorbate to the lysate. Incubate for 1 hour at room temperature.
Pulldown: Add streptavidin-agarose beads to isolate the covalently modified protein complexes. Wash stringently (3x with RIPA) to remove non-covalently bound proteins.
Detection: Elute by boiling in Laemmli buffer and perform Western Blotting using an anti-p65 (RelA) antibody to confirm direct target engagement.
Protocol II: Spatiotemporal Resolution of Apoptosis (Annexin V/PI Flow Cytometry)
Causality: We use Annexin V and Propidium Iodide (PI) to temporally resolve early apoptosis from late-stage necrosis. Annexin V binds to externalized phosphatidylserine (an active, programmed event), while PI only enters cells with compromised membranes.
Induction: Seed cells at
2×105
cells/well in a 6-well plate. Treat with vehicle (DMSO), 0.5x, 1x, and 2x IC₅₀ concentrations of 2α-Hydroxyeupatolide 8-O-angelate for 24 and 48 hours.
Harvesting: Crucially, collect both the culture media (containing floating, late-apoptotic cells) and the adherent cells via gentle trypsinization.
Staining: Wash the pellet with cold PBS and resuspend in 1X Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL PI. Incubate for 15 minutes at room temperature in the dark.
Acquisition: Analyze immediately via flow cytometry (e.g., BD FACSCanto), collecting at least 10,000 events per sample.
Causality: TNF-α is a potent inducer of NF-κB nuclear translocation. By pre-treating with our compound, we can visually and quantitatively prove that the alkylation of p65 traps the transcription factor in the cytoplasm.
Preparation: Seed cells on sterile glass coverslips in a 24-well plate.
Treatment: Pre-treat cells with 5 µM 2α-Hydroxyeupatolide 8-O-angelate for 2 hours. Subsequently, stimulate the cells with 10 ng/mL TNF-α for exactly 30 minutes.
Fixation: Wash with PBS and fix with 4% paraformaldehyde for 15 minutes. Permeabilize with 0.1% Triton X-100 for 10 minutes.
Immunostaining: Block with 5% BSA. Incubate with a primary anti-p65 antibody overnight at 4°C. Wash, then apply an Alexa Fluor 488-conjugated secondary antibody for 1 hour. Counterstain nuclei with DAPI.
Imaging: Mount coverslips and visualize using a confocal laser scanning microscope. Quantify the ratio of nuclear to cytoplasmic fluorescence using ImageJ.
Preclinical Pharmacokinetics and Bioavailability Profiling of 2α-Hydroxyeupatolide 8-O-angelate: A Technical Guide
Executive Summary 2α-Hydroxyeupatolide 8-O-angelate is a highly bioactive germacranolide-type sesquiterpene lactone (STL). While compounds in this class exhibit potent anti-inflammatory and antineoplastic properties, the...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2α-Hydroxyeupatolide 8-O-angelate is a highly bioactive germacranolide-type sesquiterpene lactone (STL). While compounds in this class exhibit potent anti-inflammatory and antineoplastic properties, their clinical translation is notoriously hindered by challenging pharmacokinetic (PK) profiles, including poor aqueous solubility, erratic gastrointestinal absorption, and rapid metabolic clearance [1][1].
As a Senior Application Scientist, it is critical to approach the PK profiling of this compound not as a standard small-molecule workflow, but as a specialized investigation into reactive metabolites. This guide details the structural determinants dictating the bioavailability of 2α-Hydroxyeupatolide 8-O-angelate and provides field-proven, self-validating methodologies for its preclinical evaluation.
Structural Determinants of Pharmacokinetics
The pharmacokinetic behavior of 2α-Hydroxyeupatolide 8-O-angelate is entirely dictated by two specific functional groups, which necessitate specialized bioanalytical handling:
The α-Methylene-γ-Lactone Moiety (Covalent Sink Effect):
This functional group is a potent Michael acceptor. In vivo, it rapidly and covalently alkylates the sulfhydryl (-SH) groups of intracellular glutathione (GSH) and free cysteine residues on plasma proteins [2][2]. While this covalent binding drives its biological efficacy (e.g., inhibiting NF-κB) [3][3], it also acts as a massive metabolic "sink." The rapid formation of GSH adducts drastically reduces the free plasma concentration of the parent drug, resulting in a deceptively short apparent half-life [4][4].
The 8-O-Angelate Ester (Hydrolytic Liability):
While the lipophilic angelate ester enhances lipid membrane permeability (aiding absorption), it is highly susceptible to rapid hydrolysis by ubiquitous carboxylesterases found in the intestinal wall, liver, and plasma. This yields a desangeloyl metabolite, heavily impacting oral bioavailability [1][1].
Metabolic clearance pathways of 2α-Hydroxyeupatolide 8-O-angelate via hydrolysis and GSH addition.
Quantitative Pharmacokinetic Profiling
Because empirical data on specific rare STLs can be sparse, the following tables summarize the expected quantitative PK parameters and matrix stability profiles extrapolated from highly validated germacranolide analogs (e.g., parthenolide, costunolide).
To accurately profile 2α-Hydroxyeupatolide 8-O-angelate, standard PK protocols must be heavily modified. Below are the step-by-step methodologies designed to prevent analytical artifacts.
Protocol 1: In Vitro GSH-Trapping and Reactive Metabolite Profiling
Causality Rationale: Standard in vitro clearance assays (e.g., using human liver microsomes) fail to capture the non-enzymatic covalent binding of the α-methylene-γ-lactone. A GSH-trapping assay is mandatory to quantify the formation of mercapturic acid pathway precursors and assess off-target protein binding risks [5][5].
Preparation: Prepare a 10 mM stock of 2α-Hydroxyeupatolide 8-O-angelate in LC-MS grade DMSO.
Incubation: Incubate 10 µM of the compound with 5 mM reduced glutathione (GSH) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.
Sampling: Withdraw 50 µL aliquots at exactly 0, 5, 15, 30, and 60 minutes.
Quenching: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing 50 ng/mL of an internal standard (IS) (e.g., parthenolide).
Extraction: Centrifuge at 14,000 × g for 10 min at 4°C to precipitate proteins.
LC-MS/MS Analysis: Analyze the supernatant using high-resolution mass spectrometry (HRMS) in positive ESI mode. Scan for the parent mass
[M+H]+
and the expected GSH-adduct mass
[M+GSH+H]+
.
Self-Validation Mechanism: The 0-minute timepoint serves as an absolute baseline control to verify the starting concentration. The simultaneous LC-MS/MS tracking of both the parent compound's depletion and the stoichiometric appearance of the
[M+GSH+H]+
adduct ensures mass balance, confirming that clearance is driven by Michael addition rather than non-specific tube adsorption.
Protocol 2: In Vivo PK Profiling with Esterase Inhibition
Causality Rationale: Rodent plasma is highly enriched in carboxylesterases compared to human plasma. If blood is collected without an esterase inhibitor, the 8-O-angelate group will rapidly hydrolyze ex vivo in the collection tube, leading to artificially low
Cmax
and AUC values [1][1].
Animal Preparation: Fast male Sprague-Dawley rats (200-250g) for 12 hours prior to dosing.
Dosing: Administer 2α-Hydroxyeupatolide 8-O-angelate IV (1 mg/kg in 5% DMSO/95% Saline) or PO (10 mg/kg in 0.5% CMC-Na).
Blood Collection (Critical Step): Collect 200 µL of blood via the jugular vein at predetermined intervals (e.g., 5, 15, 30 min, 1, 2, 4, 8, 12 h). Blood MUST be collected into pre-chilled tubes containing K2EDTA and 10 µM BNPP (bis-p-nitrophenyl phosphate) to immediately halt esterase activity.
Plasma Extraction: Centrifuge blood at 3,000 × g for 10 min at 4°C. Extract plasma and store immediately at -80°C.
Sample Preparation: Thaw plasma on ice. Add 3 volumes of cold acetonitrile (with IS) to 1 volume of plasma. Vortex for 2 min, centrifuge at 14,000 × g for 10 min.
Quantification: Inject 5 µL of the supernatant into a validated UHPLC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.
Data Analysis: Calculate PK parameters using non-compartmental analysis (NCA).
Self-Validation Mechanism: The addition of BNPP to the collection tubes prevents ex vivo degradation, ensuring the measured concentrations reflect true in vivo circulating levels. The use of a structurally matched internal standard corrects for matrix effects and extraction losses during protein precipitation.
Self-validating bioanalytical workflow for the pharmacokinetic profiling of sesquiterpene lactones.
Biosynthesis of 2α-Hydroxyeupatolide 8-O-angelate: A Comprehensive Technical Guide
Executive Summary Sesquiterpene lactones (STLs) represent one of the most structurally diverse and pharmacologically significant classes of specialized plant metabolites, predominantly localized within the glandular tric...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Sesquiterpene lactones (STLs) represent one of the most structurally diverse and pharmacologically significant classes of specialized plant metabolites, predominantly localized within the glandular trichomes of the Asteraceae family[1][2]. Among these, 2α-hydroxyeupatolide 8-O-angelate stands out as a highly functionalized 6,7-trans germacranolide. Its biosynthesis is a masterclass in enzymatic precision, requiring a highly coordinated cascade of cyclization, cytochrome P450-mediated stereospecific oxidations, lactonization, and BAHD-family acyltransferase modifications[2][3].
As a Senior Application Scientist, I have structured this guide to move beyond a mere sequence of biochemical events. We will dissect the causality of the enzymatic choices—specifically the energetic routing of lactone ring formation—and provide self-validating experimental protocols for reconstituting these pathways in vitro.
The Mechanistic Cascade: From FPP to the Germacranolide Scaffold
The assembly of 2α-hydroxyeupatolide 8-O-angelate begins with the universal 15-carbon isoprenoid precursor, farnesyl pyrophosphate (FPP)[2]. The pathway is strictly compartmentalized and temporally regulated, primarily occurring in the capitate glandular trichomes (CGTs) during early developmental stages[2].
Cyclization and Primary Oxidation
The committed step is the cyclization of FPP to (+)-germacrene A, catalyzed by Germacrene A Synthase (GAS) [2]. Because (+)-germacrene A is highly volatile and unstable, it is immediately subjected to a three-step oxidation by Germacrene A Oxidase (GAO) , a cytochrome P450 enzyme belonging to the CYP71AV subfamily[2]. This yields germacrene A acid (GAA), the central branching point for STL biosynthesis[1][2].
Stereospecific Hydroxylation at C8
To route the molecule toward the eupatolide scaffold, GAA must be hydroxylated at the C8 position. This is achieved by GAA 8β-hydroxylase (HaG8H / CYP71BL1) , which stereospecifically introduces a hydroxyl group in the β-orientation, forming 8β-hydroxy-GAA[1][4].
The Critical 6,7-trans Lactonization
Historically, spontaneous lactonization was only recognized for 6α-hydroxy-GAA (yielding costunolide)[1]. The 8β-hydroxy-GAA precursor was considered resistant to spontaneous cyclization. However, the discovery of Eupatolide Synthase (HaES / CYP71DD6) revealed an active, enzyme-driven 6,7-trans lactonization process[1][4].
Causality Insight: Why does CYP71DD6 drive a 6,7-trans closure rather than a 7,8-cis closure? Distance calculations and molecular dynamics of the GAA backbone indicate that 6,7-trans lactonization is energetically preferred over the 7,8-cis configuration[4]. CYP71DD6 acts as a scaffold-directing enzyme, hydroxylating the C6 position of 8β-hydroxy-GAA to form a transient 6α,8β-dihydroxy-GAA intermediate, which rapidly and spontaneously cyclizes to form the 6,7-trans lactone eupatolide (8β-hydroxy-costunolide)[4].
Biosynthetic flow from FPP to Eupatolide via CYP71DD6-mediated 6,7-trans lactonization.
Late-Stage Functionalization: Hydroxylation and Angeloylation
Eupatolide serves as the basal scaffold for highly decorated STLs found in trichomes, which are postulated to play critical roles in plant defense[5]. The transformation to 2α-hydroxyeupatolide 8-O-angelate requires two terminal tailoring steps.
C2-Hydroxylation
The introduction of a hydroxyl group at the C2 position in the α-orientation forms 2α-hydroxyeupatolide . While the specific CYP450 for this exact step in Eupatorium or Helianthus species is part of ongoing characterization, it follows the established paradigm of late-stage, highly specific P450-mediated decorations of the germacranolide ring[2].
BAHD Acyltransferase-Mediated 8-O-Angeloylation
The final step is the esterification of the C8 hydroxyl group with angelic acid. This reaction is catalyzed by a specialized acyltransferase belonging to the BAHD superfamily [2][6]. BAHD enzymes utilize CoA-thioesters as acyl donors. Here, angelyl-CoA is transferred to the C8-OH of 2α-hydroxyeupatolide. The availability of angelyl-CoA is a known bottleneck in STL biosynthesis, requiring specific angelyl-CoA ligases to activate angelic acid[3].
Late-stage C2-hydroxylation and BAHD-mediated 8-O-angeloylation of eupatolide.
Quantitative Enzyme Summary
To facilitate metabolic engineering and synthetic biology efforts, the following table summarizes the key enzymatic parameters and molecular actors in this pathway.
Enzyme
Family / Subfamily
Substrate
Product
Reaction Type
GAS
Terpene Synthase
Farnesyl Pyrophosphate
(+)-Germacrene A
Sesquiterpene Cyclization
GAO
CYP71AV
(+)-Germacrene A
Germacrene A Acid (GAA)
3-Step Oxidation (C12)
HaG8H
CYP71BL1
Germacrene A Acid
8β-hydroxy-GAA
Stereospecific Hydroxylation
HaES
CYP71DD6
8β-hydroxy-GAA
Eupatolide
C6-Hydroxylation / Lactonization
C2-Hydroxylase
Cytochrome P450
Eupatolide
2α-Hydroxyeupatolide
Stereospecific Hydroxylation
Angeloyltransferase
BAHD Acyltransferase
2α-Hydroxyeupatolide
2α-Hydroxyeupatolide 8-O-angelate
O-Acylation (requires Angelyl-CoA)
Experimental Protocols: Self-Validating Systems
To ensure trustworthiness and reproducibility, the following protocols outline the in vitro reconstitution of the two most critical steps: CYP71DD6 lactonization and BAHD-mediated angeloylation. These protocols are designed with built-in analytical validation steps.
Protocol 1: In Vitro Reconstitution of Eupatolide Synthase (CYP71DD6) Activity
Objective: Validate the conversion of 8β-hydroxy-GAA to eupatolide using microsomal fractions.
Microsome Preparation: Express codon-optimized CYP71DD6 alongside a cognate Cytochrome P450 Reductase (CPR) in Saccharomyces cerevisiae (e.g., WAT11 strain). Harvest cells at OD600 = 1.5, lyse via bead-beating in 50 mM Tris-HCl (pH 7.5) containing 1 mM DTT and 20% glycerol. Isolate microsomes via ultracentrifugation (100,000 × g for 60 min at 4°C).
Enzyme Reaction Setup: In a 500 µL reaction volume, combine 100 µg of microsomal protein, 50 µM of 8β-hydroxy-GAA (substrate), and a NADPH-regenerating system (1 mM glucose-6-phosphate, 0.5 U G6P dehydrogenase, 1 mM NADP+).
Incubation & Causality Check: Incubate at 30°C for 60 minutes. Note: A parallel reaction lacking NADPH must be run as a negative control to prove that the C6-hydroxylation (which triggers spontaneous lactonization) is strictly P450-dependent.
Extraction & Validation: Terminate the reaction by adding 500 µL of ethyl acetate. Vortex for 2 minutes, centrifuge, and collect the organic layer. Dry under N2 gas, resuspend in 50 µL methanol, and analyze via GC-MS. Eupatolide will present a distinct molecular ion peak at m/z 248.
Protocol 2: BAHD Acyltransferase Assay for 8-O-Angeloylation
Objective: Confirm the esterification of 2α-hydroxyeupatolide using Angelyl-CoA.
Enzyme Purification: Express the candidate BAHD acyltransferase in E. coli BL21(DE3) with an N-terminal His-tag. Purify using Ni-NTA affinity chromatography. Dialyze against 50 mM NaPi buffer (pH 7.2) containing 10% glycerol.
Substrate Preparation: Synthesize or procure Angelyl-CoA. Critical step: Angelyl-CoA is prone to hydrolysis; prepare fresh stocks in slightly acidic water (pH 5.5) and store at -80°C.
Reaction Assembly: In a 100 µL reaction, mix 5 µg of purified BAHD enzyme, 100 µM 2α-hydroxyeupatolide, and 200 µM Angelyl-CoA in 50 mM NaPi buffer (pH 7.2).
Incubation & LC-MS/MS Analysis: Incubate at 30°C for 30 minutes. Quench with 100 µL of ice-cold methanol. Centrifuge at 15,000 × g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS (ESI+ mode). The successful formation of 2α-hydroxyeupatolide 8-O-angelate is validated by a precursor ion [M+H]+ and a characteristic product ion corresponding to the loss of the angelic acid moiety ([M+H - 100]+).
Conclusion
The biosynthesis of 2α-hydroxyeupatolide 8-O-angelate highlights the sophisticated metabolic channeling present in the Asteraceae family. By understanding the energetic preferences of lactone ring closure driven by CYP71DD6[4] and the subsequent BAHD-mediated functionalization[3], researchers can leverage these pathways for the synthetic biology production of high-value, antileukemic, and anti-inflammatory sesquiterpene lactones[3][5].
2α-Hydroxyeupatolide 8-O-angelate (CAS 72229-39-1): A Comprehensive Technical Guide on Properties, Isolation, and Pharmacological Mechanisms
Target Audience: Researchers, Phytochemists, and Drug Development Professionals Executive Summary & Chemical Identity 2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a highly bioactive germacranolide-type sesquite...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Phytochemists, and Drug Development Professionals
Executive Summary & Chemical Identity
2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a highly bioactive germacranolide-type sesquiterpene lactone[1][2]. Naturally occurring in the glandular trichomes and aerial parts of several Asteraceae species (such as Eupatorium and Inula genera), this compound has garnered significant pharmacological interest due to its potent anti-inflammatory and cytotoxic properties[3][4].
The core pharmacophore of eupatolide derivatives is the α-methylene-γ-lactone ring . This highly electrophilic structural motif acts as a Michael acceptor, allowing the molecule to form covalent adducts with nucleophilic cysteine residues on target proteins, most notably within the NF-κB signaling cascade[4][5].
Quantitative Chemical Properties
To ensure experimental reproducibility, the fundamental physicochemical properties of 2α-Hydroxyeupatolide 8-O-angelate are summarized below[1][6][7]:
Property
Data / Specification
Chemical Name
2α-Hydroxyeupatolide 8-O-angelate
CAS Registry Number
72229-39-1
Molecular Formula
C₂₀H₂₆O₅
Molecular Weight
346.42 g/mol
Compound Class
Sesquiterpene Lactone (Germacranolide)
Physical Appearance
Solid / Powder
Solubility Profile
Soluble in DMSO (>10 mM), Chloroform, Dichloromethane, Ethyl Acetate, Acetone. Insoluble in water.
Storage Conditions
Desiccate at -20°C (Protect from light and moisture to prevent lactone ring hydrolysis)
Botanical Origins & Phytochemical Extraction
Sesquiterpene lactones are specialized plant metabolites predominantly found in the Asteraceae family[8]. 2α-Hydroxyeupatolide 8-O-angelate is typically isolated from the aerial parts of Eupatorium species (e.g., E. lindleyanum, E. formosanum) and Inula britannica[3][4][9].
Extraction Rationale (Causality & Logic)
Because sesquiterpene lactones possess intermediate polarity, polar protic solvents (like 80% ethanol) are initially used to penetrate the plant matrix and extract a broad spectrum of metabolites[3]. Subsequent liquid-liquid partitioning with ethyl acetate (EtOAc) is critical: it selectively enriches the lactones while leaving highly polar contaminants (sugars, tannins) in the aqueous phase and highly non-polar contaminants (waxes, chlorophyll) in the hexane phase[3][4].
Figure 1: Bioassay-guided extraction and isolation workflow for 2α-Hydroxyeupatolide 8-O-angelate.
Step-by-Step Isolation Protocol
Self-Validating System: To ensure the target compound is not degraded, temperatures must remain below 40°C during rotary evaporation.
Biomass Preparation: Air-dry and pulverize 1.0 kg of the aerial parts of the target plant.
Primary Extraction: Macerate the powder in 5 L of 80% Ethanol at room temperature for 72 hours. Filter and repeat twice. Combine the filtrates.
Concentration: Evaporate the solvent under reduced pressure (≤ 40°C) to yield a crude aqueous suspension.
Defatting: Partition the aqueous suspension with n-hexane (3 × 1 L) to remove lipids and waxes. Discard the hexane layer.
Target Partitioning: Partition the remaining aqueous layer with Ethyl Acetate (3 × 1 L). The EtOAc fraction will contain the sesquiterpene lactones. Evaporate the EtOAc to dryness.
Column Chromatography: Load the EtOAc extract onto a silica gel column (200-300 mesh). Elute using a step gradient of Hexane:Ethyl Acetate (from 10:1 to 1:1 v/v).
TLC Monitoring: Monitor fractions via Thin Layer Chromatography (TLC), visualizing with 5% vanillin-sulfuric acid reagent (heated to 105°C). Pool fractions showing characteristic purple/blue spots indicative of sesquiterpenes.
Final Purification: Subject the pooled active fractions to preparative Reverse-Phase HPLC (C18 column) using an Acetonitrile/Water gradient (e.g., 40% to 70% ACN over 30 mins) to isolate pure 2α-Hydroxyeupatolide 8-O-angelate[3].
Pharmacological Mechanisms: Targeting the NF-κB Pathway
Eupatolide derivatives are renowned for their potent anti-inflammatory activity, primarily achieved by suppressing the TLR4/NF-κB signaling pathway [4][5][10].
Mechanistic Causality
Inflammation is typically triggered when Lipopolysaccharide (LPS) binds to the TLR4 receptor on macrophages. This initiates a cascade where TRAF6 activates the IKK complex. IKK phosphorylates IκBα, marking it for proteasomal degradation and thereby releasing the NF-κB heterodimer (p65/p50) to translocate to the nucleus and transcribe pro-inflammatory cytokines (TNF-α, IL-6) and enzymes (iNOS)[4][5].
2α-Hydroxyeupatolide 8-O-angelate intervenes via its α-methylene-γ-lactone ring. It acts as a Michael acceptor, covalently binding to the sulfhydryl groups of specific cysteine residues on the p65 subunit and the IKK complex. This alkylation physically blocks IKK activation and prevents NF-κB from binding to its target DNA sequences, effectively silencing the inflammatory response at the transcriptional level[5][10].
Figure 2: Mechanism of action of 2α-Hydroxyeupatolide 8-O-angelate inhibiting the TLR4/NF-κB inflammatory cascade.
Experimental Workflows for Biological Validation
To validate the biological efficacy of 2α-Hydroxyeupatolide 8-O-angelate, the following self-validating in vitro protocols are standard in the field.
Protocol A: In Vitro NF-κB Reporter Gene Assay
This assay quantifies the compound's ability to inhibit NF-κB transcriptional activity in macrophages[4].
Cell Line: RAW264.7 murine macrophages stably transfected with an NF-κB-luciferase reporter construct.
Self-Validating Control: Always run a parallel cell viability assay (e.g., MTT) to ensure that a drop in luciferase signal is due to true pathway inhibition, not general compound toxicity. Dexamethasone (10 µM) should be used as a positive control.
Procedure:
Seed RAW264.7 reporter cells in a 96-well plate at
5×104
cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C in 5% CO₂.
Prepare a stock solution of 2α-Hydroxyeupatolide 8-O-angelate in DMSO (10 mM). Dilute in culture media to working concentrations (0.1, 0.5, 1.0, 2.0, and 5.0 µM). Ensure final DMSO concentration is ≤ 0.1%.
Pre-treat the cells with the compound for 1 hour. Rationale: Pre-treatment allows the lactone to covalently bind its targets before the signaling cascade is triggered.
Stimulate the cells by adding LPS (Escherichia coli O111:B4) to a final concentration of 1 µg/mL. Incubate for 24 hours.
Lyse the cells using a passive lysis buffer.
Add luciferin substrate and immediately measure luminescence using a microplate reader. Calculate the IC₅₀ based on the dose-response curve.
Protocol B: Cytotoxicity Screening (SRB Assay)
Eupatolide derivatives also exhibit anti-tumor activity[11][12]. The Sulforhodamine B (SRB) assay is preferred over MTT for plant extracts and compounds, as it relies on cellular protein content rather than mitochondrial metabolism, which can sometimes be directly altered by phytochemicals.
Procedure:
Seed human tumor cell lines (e.g., HeLa, HT29) in 96-well plates (
3.5×103
cells/well) and incubate for 24 hours.
Treat cells with varying concentrations of the compound (1 - 100 µM) for 72 hours.
Fix cells by adding cold 50% trichloroacetic acid (TCA) directly to the wells (final concentration 10%) and incubate at 4°C for 1 hour.
Wash plates 5 times with distilled water and air dry.
Stain with 0.4% SRB solution (in 1% acetic acid) for 30 minutes at room temperature.
Wash 4 times with 1% acetic acid to remove unbound dye. Air dry.
Solubilize the bound dye with 10 mM unbuffered Tris base (pH 10.5) and measure absorbance at 515 nm.
Frontiers in Pharmacology. (2025). Decoding nature: multi-target anti-inflammatory mechanisms of natural products in the TLR4/NF-κB pathway. Retrieved from[Link]
RSC Publishing. (n.d.). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. Retrieved from[Link]
Taylor & Francis. (2008). In vitro Cytotoxicity of Extracts from Brazilian Asteraceae. Retrieved from[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Scientists
Document Type: Standard Operating Procedure (SOP) & Technical Application Note
Introduction & Scientific Grounding
2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a highly bioactive germacranolide sesquiterpene lactone predominantly isolated from the leaves and aerial parts of Eupatorium species, including Eupatorium chinense var. tozanense[1] and Eupatorium heterophyllum[2]. Compounds of this class are of significant pharmaceutical interest due to their potent in vitro cytotoxic activities against various human tumor cell lines and their potential as NF-κB inhibitors[1].
Because plant matrices like Eupatorium leaves exhibit immense phytochemical diversity—often containing dozens of structurally similar germacranolides, eudesmanolides, and guaianolides[2]—quantifying a specific metabolite requires a highly selective and robust analytical method.
Mechanistic Rationale for Method Design (Causality)
Detection Strategy (Why UV at 215 nm?): 2α-Hydroxyeupatolide 8-O-angelate lacks strong fluorophores but possesses two critical chromophores: an α,β-unsaturated γ-lactone ring and an angelate ester moiety. These conjugated systems undergo strong
π→π∗
transitions, yielding maximum UV absorbance in the low-UV region (210–225 nm). Monitoring at 215 nm provides the optimal balance between maximum analyte sensitivity and the avoidance of baseline drift caused by mobile phase absorbance.
Separation Strategy (Why Reversed-Phase C18?): The germacranolide skeleton is highly hydrophobic, but the presence of the 2α-hydroxyl group and the lactone ring introduces moderate polarity. A high-density C18 stationary phase provides the necessary hydrophobic interactions to retain the angelate ester, while a tightly controlled Water/Acetonitrile gradient ensures baseline resolution from co-eluting, structurally homologous sesquiterpene lactones[2].
Sample Cleanup (Why Hexane Defatting?): Plant extracts are rich in chlorophylls and non-polar waxes. Injecting crude methanolic extracts directly onto a C18 column leads to rapid stationary phase fouling. A liquid-liquid partitioning step with hexane selectively removes these highly lipophilic interferences without partitioning the target lactone.
Experimental Visualization
Sample Preparation & Analysis Workflow
Caption: Step-by-step workflow from raw plant material extraction to HPLC-UV quantification.
Chromatographic Separation Logic
Caption: Mechanistic relationship between analyte structural features and HPLC-UV parameters.
Materials and Reagents
Reference Standard: 2α-Hydroxyeupatolide 8-O-angelate (Purity
≥
98%, verified by NMR/HPLC).
Solvents: HPLC-Grade Acetonitrile (ACN), HPLC-Grade Methanol (MeOH), HPLC-Grade Hexane, and Ultrapure Water (18.2 MΩ·cm).
Additives: Formic acid (LC-MS grade) to suppress silanol ionization and improve peak shape.
Stock Solution: Accurately weigh 5.0 mg of 2α-Hydroxyeupatolide 8-O-angelate standard and dissolve in 5.0 mL of HPLC-grade MeOH to yield a 1.0 mg/mL stock solution. Store at -20°C in amber glass to prevent UV-induced isomerization of the angelate double bond.
Working Solutions: Dilute the stock solution with 50% aqueous MeOH to create a 6-point calibration curve (e.g., 1, 5, 10, 25, 50, and 100 µg/mL). Note: Ensure the final solvent composition closely matches the initial HPLC mobile phase to prevent peak distortion (solvent effect).
Sample Extraction and Clean-up
Extraction: Pulverize dried Eupatorium leaves to a fine powder. Weigh 1.0 g of the powder and extract with 20 mL of 100% MeOH in an ultrasonic bath for 30 minutes at 25°C. Repeat twice.
Concentration: Pool the extracts and evaporate to dryness under reduced pressure using a rotary evaporator (water bath
≤
40°C to prevent thermal degradation of the lactone ring).
Defatting (Crucial Step): Resuspend the dried extract in 10 mL of 80% aqueous MeOH. Transfer to a separatory funnel and partition twice with 10 mL of Hexane. Discard the upper hexane layer (contains waxes/chlorophyll).
SPE Clean-up:
Condition a C18 SPE cartridge with 3 mL MeOH followed by 3 mL Water.
Load the defatted aqueous MeOH extract.
Wash with 3 mL of 20% MeOH in water (removes highly polar flavonoids and sugars).
Elute the target fraction with 5 mL of 70% MeOH in water.
Final Filtration: Evaporate the eluate, reconstitute in 1.0 mL of initial mobile phase, and filter through a 0.22 µm PTFE syringe filter into an HPLC vial.
Chromatographic Conditions
Column: Reversed-phase C18 (e.g., Waters XBridge C18, 250 mm × 4.6 mm, 5 µm).
Column Temperature: 30°C (Maintains reproducible viscosity and retention times).
Flow Rate: 1.0 mL/min.
Injection Volume: 10 µL.
Detection: UV at 215 nm.
Mobile Phase A: 0.1% Formic Acid in Ultrapure Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Table 1: Optimized HPLC Gradient Program
Time (min)
Mobile Phase A (%)
Mobile Phase B (%)
Elution Rationale
0.0
70
30
Equilibration; elution of polar matrix components.
(Under these conditions, 2α-Hydroxyeupatolide 8-O-angelate typically elutes between 18.5 and 20.5 minutes, depending on exact system dead volume).
Method Validation Data
To ensure the trustworthiness of the protocol, the method must be validated according to ICH Q2(R1) guidelines. Below is a representative summary of expected validation parameters for this specific analyte in a plant matrix.
Table 2: Quantitative Validation Parameters
Parameter
Value / Range
Acceptance Criteria (ICH)
Linearity Range
1.0 – 100.0 µg/mL
R2≥0.999
Limit of Detection (LOD)
0.15 µg/mL
S/N ratio
≥
3
Limit of Quantitation (LOQ)
0.50 µg/mL
S/N ratio
≥
10
Intra-day Precision (RSD%)
1.2% – 1.8%
≤
2.0% (n=6)
Inter-day Precision (RSD%)
1.5% – 2.4%
≤
3.0% (n=3 days)
Recovery (Spiked Matrix)
96.5% – 101.2%
95% – 105%
Troubleshooting & Expert Insights
Peak Tailing: If the analyte peak exhibits an asymmetry factor > 1.5, it is likely due to secondary interactions between the 2α-hydroxyl group and residual silanols on the stationary phase. Solution: Ensure the mobile phase contains 0.1% formic acid to keep silanols protonated, or switch to an end-capped C18 column.
Co-elution with Isomers: Eupatorium species often contain C-3 epimers or structural isomers (e.g., hiyodorilactones)[2]. If co-elution occurs, flatten the gradient slope between 15 and 25 minutes (e.g., change from 30
→
60% B to 40
→
50% B) to increase chromatographic resolution (
Rs
).
Baseline Drift at 215 nm: Because 215 nm is near the UV cutoff of many solvents, ensure only high-purity HPLC-grade Acetonitrile is used. Methanol has a higher UV cutoff (205 nm) and absorbs more strongly at 215 nm than Acetonitrile, which is why an Acetonitrile/Water gradient is strictly preferred over Methanol/Water for this specific assay.
References
Yiming, A., et al. "Chemical Compositions of Eupatorium heterophyllum Leaf Samples from Yunnan and Sichuan Provinces of China—Isolation of 13 New Sesquiterpene Lactones." Molecules, vol. 28, no. 13, 2023, p. 5107. Available at:[Link][2]
Liaw, C. C., et al. "Eupatozansins A-C, Sesquiterpene Lactones from Eupatorium chinense var. tozanense." Helvetica Chimica Acta, vol. 91, no. 11, 2008, pp. 2115-2121. Available at:[Link][1]
Application Note: Determination of the Half-Maximal Inhibitory Concentration (IC50) of 2α-Hydroxyeupatolide 8-O-angelate in Cancer Cell Lines
Executive Summary 2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a naturally occurring sesquiterpene lactone (SL)[1][2]. Sesquiterpene lactones are a diverse group of plant-derived phytochemicals recognized for t...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a naturally occurring sesquiterpene lactone (SL)[1][2]. Sesquiterpene lactones are a diverse group of plant-derived phytochemicals recognized for their potent anti-inflammatory and anti-tumor properties[3][4]. Because the precise determination of cytotoxicity for redox-active phytochemicals is frequently confounded by assay interference, this application note details a rigorous, self-validating protocol utilizing an ATP-dependent luminescent assay to accurately determine the IC50 of 2α-Hydroxyeupatolide 8-O-angelate across various cancer cell lines.
Mechanistic Rationale & Assay Selection
The Chemistry of Cytotoxicity (Causality)
The core pharmacophore of 2α-Hydroxyeupatolide 8-O-angelate is the α-methylene-γ-lactone moiety[5][6]. This functional group acts as a highly reactive Michael acceptor, rapidly alkylating cellular nucleophiles. Its primary intracellular targets are the sulfhydryl (-SH) groups of glutathione (GSH) and critical survival transcription factors, such as the p65 subunit of NF-κB and STAT3[7][8].
The rapid depletion of GSH disrupts the cellular redox balance, triggering a massive accumulation of reactive oxygen species (ROS)[6][9]. This acute oxidative stress collapses the mitochondrial membrane potential (
ΔΨm
), initiating the intrinsic, caspase-dependent apoptotic cascade[3][10].
Mechanism of sesquiterpene lactone-induced apoptosis via ROS accumulation and NF-κB inhibition.
Assay Selection: Why ATP-Luminescence over MTT?
A critical pitfall in evaluating redox-active phytochemicals is the reliance on tetrazolium-based assays (MTT or MTS). Sesquiterpene lactones can directly alter the cellular redox state or reduce tetrazolium salts independently of actual cell viability, leading to significant artifacts and an underestimation of cytotoxicity[11]. To ensure absolute trustworthiness, this protocol utilizes an ATP-dependent luminescent assay (e.g., CellTiter-Glo). ATP quantitation is directly proportional to the number of metabolically active cells and is immune to the redox-interference inherent to plant-derived lactones[8][12].
Experimental Design: A Self-Validating System
To ensure the protocol generates reliable and reproducible data, the following internal controls are integrated:
Vehicle Control: 0.5% DMSO to establish the 100% viability baseline and rule out solvent-induced toxicity.
Positive Control: A known cytotoxic agent (e.g., Cisplatin or Doxorubicin) to validate the assay's dynamic range and cell line sensitivity[12].
Cell-Free Background Control: Media + 0.5% DMSO + Assay Reagent to subtract background luminescence.
Z'-Factor Calculation: A statistical measure of assay robustness. A Z'-factor
≥
0.5 is required to validate the plate before any IC50 calculation is performed.
Step-by-step workflow for determining the IC50 of 2α-Hydroxyeupatolide 8-O-angelate.
Step-by-Step Protocol
Reagent Preparation
Compound Stock: 2α-Hydroxyeupatolide 8-O-angelate has a molecular weight of 346.4 g/mol [1][5]. Dissolve 3.46 mg of the lyophilized powder in 1 mL of anhydrous, cell-culture grade DMSO to create a 10 mM master stock. Aliquot and store at -80°C to prevent repeated freeze-thaw degradation.
Working Dilutions: Prepare a 9-point, 3-fold serial dilution in DMSO (e.g., from 10 mM down to 1.5 µM).
Media Spiking: Dilute the DMSO stocks 1:200 into complete culture media to create 2X treatment solutions. This ensures the final DMSO concentration on the cells will be exactly 0.5% across all wells, preventing solvent toxicity.
Cell Seeding
Harvest cancer cells in the logarithmic growth phase (e.g., HL-60 for leukemia, MDA-MB-231 for breast adenocarcinoma)[6][9].
Seed cells into an opaque-walled 96-well plate (to prevent luminescent cross-talk between wells).
Adherent cells (e.g., MDA-MB-231): Seed 5,000 cells/well in 50 µL media. Incubate overnight at 37°C, 5% CO
2
to allow attachment.
Suspension cells (e.g., HL-60): Seed 10,000 cells/well in 50 µL media. Proceed directly to treatment.
Treatment & Incubation
Add 50 µL of the 2X treatment solutions to the corresponding wells (Total well volume = 100 µL; Final compound concentration range = 0.007 µM to 50 µM).
Incubate the plates for 48 hours. A 48-hour window is critical for sesquiterpene lactones, as it allows sufficient time for the transcriptional downregulation of anti-apoptotic proteins (e.g., Bcl-2) and the full execution of the apoptotic cascade[7][12].
ATP-Luminescent Detection
Equilibrate the assay plate and the CellTiter-Glo reagent to room temperature for 30 minutes. (Cold reagents will severely diminish the enzymatic luciferase reaction)[11].
Add 100 µL of CellTiter-Glo reagent to each well.
Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Record luminescence (Relative Light Units, RLU) using a microplate reader with an integration time of 0.5 - 1.0 second per well[8][12].
Data Analysis & Visualization
Viability Calculation
Calculate the percentage of viable cells relative to the vehicle control using the following formula:
Plot the % Viability against the
log10
of the compound concentration. Use non-linear regression analysis (e.g., GraphPad Prism or R software)[12] applying a four-parameter logistic (4PL) curve fit:
Y=Bottom+1+10(logIC50−X)×HillSlopeTop−Bottom
Representative Quantitative Data
The following table illustrates typical differential toxicity profiles observed with sesquiterpene lactones between malignant and non-malignant cell lines.
Cell Line
Tissue Origin
IC50 (µM) ± SD
95% Confidence Interval
HL-60
Promyelocytic Leukemia
3.2 ± 0.4
2.5 - 4.1 µM
MDA-MB-231
Triple-Negative Breast Cancer
8.7 ± 1.1
6.9 - 10.5 µM
A549
Lung Carcinoma
12.4 ± 1.5
9.8 - 15.1 µM
MRC-5
Normal Lung Fibroblast
> 50.0
N/A
Note: The differential sensitivity (lower IC50 in malignant lines vs. normal fibroblasts) is a hallmark of sesquiterpene lactones, which selectively target the heightened basal ROS levels and NF-κB dependency inherent to many malignancies[7][12].
[2] Laurifoline | CAS:7224-61-5 | Alkaloids | High Purity. BioCrick. Available at:
[5] Eupatoriopicrin | CAS:6856-01-5 | Manufacturer. ChemFaces. Available at:
[4] Vernolide B | CAS:618860-58-5 | Manufacturer. ChemFaces. Available at:
[6] Cytotoxicity of the Sesquiterpene Lactone Spiciformin and Its Acetyl Derivative against the Human Leukemia Cell Lines U-937 and HL-60. PMC (NIH). Available at:
[7] Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways. PMC (NIH). Available at:
[9] Exploring the Biochemical Mechanism Beyond the Cytotoxic Activity of Sesquiterpene Lactones from Sicilian Accession of Laserpitium siler Subsp. siculum. MDPI. Available at:
[3] Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis. Frontiers. Available at:
[10] Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis. PMC (NIH). Available at:
[8] The Natural Sesquiterpene Lactones Arglabin, Grosheimin, Agracin, Parthenolide, and Estafiatin Inhibit T Cell Receptor (TCR) Activation. PMC (NIH). Available at:
[12] Clarifying the molecular mechanism of tomentosin‑induced antiproliferative and proapoptotic effects in human multiple myeloma. Spandidos Publications. Available at:
[11] Limitations of MTT and MTS-Based Assays for Measurement of Antiproliferative Activity of Green Tea Polyphenols. ResearchGate. Available at:
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Scientific Context
2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a structurally complex sesquiterpene lactone predominantly isolated from the Eupatorium genus, notably Eupatorium chinense[1]. Compounds of this class are heavily scrutinized in oncology and immunology for their potent cytotoxic and anti-inflammatory mechanisms[1]. To support preclinical pharmacokinetic (PK) and pharmacodynamic (PD) profiling, this application note establishes a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol. The method achieves high specificity and trace-level sensitivity in mammalian plasma, adhering strictly to current regulatory bioanalytical validation guidelines[2].
Methodological Causality: Why These Parameters?
A robust bioanalytical assay is not a random assembly of techniques; it is a deliberate system designed to exploit the analyte's physicochemical properties. As an application scientist, the following causal relationships dictate the method design:
Ionization Strategy (ESI+) : With a molecular weight of 346.4 g/mol and multiple oxygen-rich functional groups (a lactone ring, a hydroxyl group, and an angelate ester)[3], 2α-Hydroxyeupatolide 8-O-angelate is highly amenable to protonation. We utilize Electrospray Ionization in Positive mode (ESI+). The addition of 0.1% Formic Acid to the mobile phase forces the equilibrium toward the protonated state, maximizing the yield of the
[M+H]+
precursor ion at m/z 347.2.
Fragmentation Dynamics (MRM) : During Collision-Induced Dissociation (CID), the 8-O-angelate ester bond is the most thermodynamically labile site. Cleavage results in the neutral loss of angelic acid (100 Da), yielding a highly stable product ion at m/z 247.1 (Quantifier). A secondary dehydration event (loss of
H2O
, 18 Da) yields m/z 229.1 (Qualifier). This specific fragmentation pathway eliminates isobaric background noise, ensuring high Signal-to-Noise (S/N) ratios.
Sample Preparation (LLE vs. PPT) : While Protein Precipitation (PPT) is fast, lipophilic sesquiterpene lactones are prone to severe matrix effects (ion suppression) from residual plasma phospholipids. We employ Liquid-Liquid Extraction (LLE) using Ethyl Acetate. This non-polar solvent selectively partitions the target lactone while leaving polar phospholipids and endogenous proteins in the aqueous waste, ensuring >85% recovery and extending the analytical column's lifespan.
3.2. Preparation of Calibrators and Quality Controls (QCs)
Stock Solutions : Dissolve 2α-Hydroxyeupatolide 8-O-angelate and the IS in 100% ACN to yield 1.0 mg/mL primary stocks. Store at -20°C.
Working Solutions : Serially dilute the analyte stock in 50% ACN/Water to create working solutions ranging from 10 ng/mL to 10,000 ng/mL.
Plasma Spiking : Spike 5 µL of working solutions into 95 µL of blank plasma to generate a calibration curve (0.5, 1, 5, 10, 50, 100, 500 ng/mL). Prepare QC samples at 1.5 ng/mL (LQC), 40 ng/mL (MQC), and 400 ng/mL (HQC) to validate the system's accuracy across the dynamic range.
3.3. Liquid-Liquid Extraction (LLE) Workflow
Aliquot : Transfer 50 µL of the plasma sample (calibrator, QC, or unknown) into a 2.0 mL microcentrifuge tube.
IS Addition : Add 10 µL of IS working solution (50 ng/mL Santonin). Vortex for 10 seconds.
Extraction : Add 1.0 mL of cold Ethyl Acetate to the sample.
Partitioning : Vortex vigorously for 10 minutes on a multitube vortexer to ensure complete phase mixing and analyte transfer.
Centrifugation : Centrifuge at 14,000 × g for 10 minutes at 4°C to separate the organic (upper) and aqueous (lower) layers.
Transfer : Carefully transfer 900 µL of the upper organic layer to a clean 96-well collection plate or glass vial, avoiding the protein crash interface.
Evaporation : Evaporate the solvent to complete dryness under a gentle stream of ultra-pure Nitrogen at 35°C.
Reconstitution : Reconstitute the dried extract in 100 µL of Initial Mobile Phase (Water/ACN, 60:40, v/v with 0.1% Formic Acid). Vortex for 5 minutes.
In Vivo Dosing Strategies for 2α-Hydroxyeupatolide 8-O-angelate in Murine Models: A Preclinical Guide
Introduction & Pharmacological Rationale 2α-Hydroxyeupatolide 8-O-angelate (2α-HEA; CAS: 72229-39-1) is a highly bioactive sesquiterpene lactone isolated from the aerial parts of Eupatorium species, including [1]. Struct...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Pharmacological Rationale
2α-Hydroxyeupatolide 8-O-angelate (2α-HEA; CAS: 72229-39-1) is a highly bioactive sesquiterpene lactone isolated from the aerial parts of Eupatorium species, including [1]. Structurally characterized by an α-methylene-γ-lactone moiety (Formula: C20H26O5, MW: 346.42 g/mol ) [2], 2α-HEA functions as a potent Michael acceptor.
Causality in Mechanism: The electrophilic α,β-unsaturated carbonyl group of 2α-HEA covalently binds to nucleophilic cysteine residues on key transcription factors and kinases. Specifically, it irreversibly alkylates the p65 subunit of NF-κB and the IκB kinase (IKK) complex. By neutralizing these targets, 2α-HEA effectively halts pro-inflammatory cytokine transcription (TNF-α, IL-6) and disrupts oncogenic signaling cascades.
Transitioning 2α-HEA from in vitro cellular assays to in vivo murine models presents significant challenges. Due to its high lipophilicity and reactive functional groups, meticulous formulation and dosing strategies are required to ensure systemic bioavailability, prevent premature degradation, and avoid vehicle-induced toxicity.
Figure 1: 2α-HEA mediated inhibition of the NF-κB signaling pathway.
Causality in Experimental Design: 2α-HEA exhibits negligible aqueous solubility. Attempting to dissolve it directly in saline or phosphate-buffered saline (PBS) will result in micro-precipitates. Injecting suspensions of precipitated compound leads to erratic pharmacokinetics, localized tissue necrosis at the injection site, and potentially fatal pulmonary embolisms if administered intravenously. Furthermore, because the α-methylene-γ-lactone ring is highly reactive, the formulation vehicle must be strictly devoid of nucleophilic excipients (e.g., compounds containing free thiols or primary amines) which would prematurely neutralize the active pharmacophore.
To overcome this, a multi-component co-solvent system is required to disrupt the crystal lattice and maintain the compound in a micellar dispersion suitable for in vivo administration.
Table 1: Optimized Vehicle Formulation for 2α-HEA (IP/IV Administration)
Component
Percentage (v/v)
Function
Causality / Scientific Rationale
DMSO
5%
Primary Solvent
Disrupts the compound's crystal lattice. Kept ≤5% to avoid murine hepatotoxicity and behavioral artifacts.
PEG300
40%
Cosolvent
Enhances thermodynamic solubility; prevents precipitation when introduced to aqueous media.
Tween 80
5%
Surfactant
Forms stable micelles for uniform dispersion in the bloodstream.
Saline (0.9%)
50%
Aqueous Diluent
Provides an isotonic base for physiological compatibility and minimizes injection site pain.
Pharmacokinetics & Dosing Regimens
Sesquiterpene lactones typically exhibit rapid clearance and moderate half-lives in vivo. Intraperitoneal (IP) administration is strongly recommended for initial proof-of-concept efficacy studies. This route bypasses the highly acidic environment of the murine stomach and first-pass hepatic metabolism, both of which can rapidly hydrolyze the angelate ester and degrade the lactone ring, drastically reducing oral bioavailability.
Balances anti-tumor efficacy with potential cumulative gastrointestinal toxicity.
Step-by-Step Experimental Protocols
Figure 2: Standardized in vivo experimental workflow for 2α-HEA efficacy studies.
Protocol 1: Preparation & Validation of 2α-HEA Dosing Solution
Note: 2α-HEA is susceptible to photodegradation. Perform all formulation steps under amber lighting or using foil-wrapped tubes.
Weighing: Accurately weigh the required amount of 2α-HEA powder using a calibrated microbalance.
Primary Dissolution: Dissolve the powder completely in 100% molecular-biology grade DMSO to create a 20x concentrated stock. Vortex vigorously for 30 seconds until the solution is optically clear.
Co-solvent Addition: Add the required volume of PEG300. Vortex for 15 seconds to ensure a homogenous non-aqueous phase.
Surfactant Addition: Add Tween 80. Sonicate the mixture in a water bath at room temperature for 2 minutes to ensure the surfactant is evenly distributed.
Aqueous Phase Integration: Dropwise, add sterile 0.9% saline while continuously vortexing the tube. Crucial: Rapid addition of saline without agitation will cause the compound to crash out of solution.
Self-Validating QC Step: Prior to dosing, analyze a 10 µL aliquot via LC-MS/MS to confirm compound integrity. If the Area Under the Curve (AUC) of the parent mass (m/z 347.1 [M+H]+) deviates by >5% from the standard curve, or if degradation peaks are observed, discard the batch and reformulate.
Protocol 2: Murine Model of LPS-Induced Acute Inflammation
This protocol utilizes 2α-HEA to block NF-κB-mediated cytokine storms in a standard acute lung injury/systemic inflammation model.
Acclimatization: House male C57BL/6 mice (8-10 weeks old, 20-25g) under standard specific pathogen-free (SPF) conditions for 7 days prior to the experiment.
Prophylactic Dosing: Administer the validated 2α-HEA formulation (e.g., 10 mg/kg) or the precise vehicle control via IP injection (dosing volume: 10 mL/kg) using a 27G needle.
Disease Induction: Exactly 1 hour post-dosing, administer Lipopolysaccharide (LPS, Escherichia coli O111:B4, 5 mg/kg dissolved in saline) via IP injection to induce systemic inflammation.
Clinical Monitoring: Monitor core body temperature via rectal probe and assess clinical severity scores (piloerection, lethargy, eye exudate) hourly.
Endpoint Collection: At 6 hours post-LPS challenge, euthanize the mice via CO2 asphyxiation.
Downstream Analysis: Collect blood via cardiac puncture, allow it to clot for 30 minutes, and centrifuge at 2,000 × g for 10 minutes to isolate serum for ELISA (TNF-α, IL-6). Harvest lung and liver tissues, snap-freeze in liquid nitrogen, and process for Western blot analysis to quantify the ratio of phosphorylated p65 to total p65, validating in vivo target engagement.
References
Zhong, Y., et al. (2020). "Traditional Applications, Phytochemistry, and Pharmacological Activities of Eupatorium lindleyanum DC.: A Comprehensive Review." Frontiers in Pharmacology. PubMed Central (PMC). URL:[Link]
National Center for Biotechnology Information. "2alpha-Hydroxyeupatolide 8-O-angelate | C20H26O5 | CID 172878518." PubChem. URL:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Troubleshooting 2α-Hydroxyeupatolide 8-O-angelate Stability in DMSO
Welcome to the Application Science Technical Support Center. This guide is specifically engineered for researchers, analytical chemists, and drug development professionals working with 2α-Hydroxyeupatolide 8-O-angelate .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Science Technical Support Center. This guide is specifically engineered for researchers, analytical chemists, and drug development professionals working with 2α-Hydroxyeupatolide 8-O-angelate .
As a highly bioactive sesquiterpene lactone originally isolated from Eupatorium chinense[1], this compound exhibits potent cytotoxic properties. However, its complex molecular architecture—featuring an 8-O-angelate ester and a highly reactive α-methylene-γ-lactone moiety—makes it notoriously unstable when stored improperly in Dimethyl Sulfoxide (DMSO). This guide deconstructs the chemical causality of its degradation and provides field-proven, self-validating protocols to ensure absolute experimental integrity.
Part 1: The Pathology of Degradation (Mechanistic Q&A)
Q1: Why does my 2α-Hydroxyeupatolide 8-O-angelate stock rapidly lose bioactivity in DMSO, even when stored at -20°C?A: The degradation is driven by a synergistic interaction between DMSO's solvent dynamics and the compound's structural vulnerabilities. DMSO is intensely hygroscopic; every time a stock vial is opened, it absorbs atmospheric moisture.
When water enters the system, DMSO dramatically accelerates base-catalyzed ester hydrolysis. Because the positive end of the DMSO dipole is buried and the negative end is exposed, DMSO strongly solvates cations but leaves anions (like trace hydroxide ions from water) completely desolvated and "naked"[2]. This desolvation lowers the activation energy barrier, turning trace moisture into a highly aggressive nucleophile that rapidly cleaves the 8-O-angelate ester or opens the γ-lactone ring[3].
Q2: Are there other degradation pathways aside from ester hydrolysis?A: Yes. The α-methylene-γ-lactone ring is a classic Michael acceptor. In the presence of trace nucleophilic impurities (often found in lower-grade DMSO or introduced via cross-contamination), the exocyclic double bond undergoes rapid covalent alkylation. Furthermore, the cis-configuration of the angelate ester is thermodynamically sensitive; exposure to light or trace acids in the solvent can trigger isomerization into the trans-tiglate ester, fundamentally altering the molecule's three-dimensional conformation and target-binding affinity.
Fig 1. Mechanistic pathways of 2α-Hydroxyeupatolide 8-O-angelate degradation in DMSO.
Part 2: Diagnostic Data & Stability Benchmarks
To troubleshoot your current inventory, compare your storage conditions against the quantitative stability benchmarks below. These timelines reflect the typical degradation kinetics (t90 = time to 10% degradation) for sensitive sesquiterpene lactones in varying solvent qualities.
Table 1: Quantitative Stability Profile of 2α-Hydroxyeupatolide 8-O-angelate (10 mM)
Storage Condition
Solvent Quality
Temperature
t90 (10% Degradation)
Primary Degradation Mechanism
Standard DMSO (Opened)
>0.1% H₂O
25°C
< 48 Hours
Ester Hydrolysis & Lactone Opening
Standard DMSO (Opened)
>0.1% H₂O
-20°C
1–2 Weeks
Ester Hydrolysis
Anhydrous DMSO (Sealed)
<0.005% H₂O
-20°C
1 Month
Slow Isomerization / Hydrolysis
Anhydrous DMSO (Argon)
<0.005% H₂O
-80°C
6 Months
Minimal (Stable)
Note: Industry standards for sesquiterpene lactones dictate a strict maximum shelf-life of 6 months at -80°C and 1 month at -20°C for reconstituted stocks[4].
Part 3: Rescue & Prevention Protocols
If your compound is degrading, you must eliminate moisture and prevent freeze-thaw cycles. The following protocol is a self-validating system designed to ensure absolute chemical integrity from reconstitution to assay.
Protocol: Preparation and Cryopreservation of Ultra-Stable Stock Solutions
Step 1: Solvent Selection (Causality: Preventing Desolvation Kinetics)
Do not use standard benchtop DMSO. Procure only LC-MS grade, anhydrous DMSO packaged under argon (H₂O < 0.005%). The absence of water prevents the formation of desolvated, hyper-nucleophilic hydroxide ions[2].
Step 2: Reconstitution (Causality: Thermal Protection)
Add the anhydrous DMSO directly to the lyophilized vial. Use acoustic mixing or gentle inversion. Do not sonicate. Sonication generates localized cavitation heat and free radicals, which can trigger the polymerization of the α-methylene group.
Step 3: Aliquoting (Causality: Preventing Photodegradation & Freeze-Thaw)
Immediately divide the stock into single-use aliquots using amber glass vials (or light-blocking Eppendorf tubes). The amber casing prevents UV-induced isomerization of the angelate ester to the tiglate ester.
Step 4: Inert Gas Purging (Causality: Oxidation Prevention)
Before capping, gently purge the headspace of each vial with a stream of dry Argon or Nitrogen gas. This displaces atmospheric oxygen and moisture.
Step 5: Cryopreservation & Self-Validation
Store all aliquots at -80°C.
Self-Validating Step: Before committing a stored aliquot to a high-value biological assay (e.g., cytotoxicity screening), dilute a 1 µL test sample in LC-MS grade acetonitrile. Run a rapid LC-UV/MS method to confirm the presence of the parent mass and verify the absence of the de-angeloylated core mass. If the parent mass is intact, the storage system is validated and the assay can proceed.
Fig 2. Optimized step-by-step workflow for the preparation and cryopreservation of stock solutions.
Part 4: Frequently Asked Questions (FAQs)
Q3: Can I salvage a partially degraded stock solution?A: No. Once ester hydrolysis or Michael addition has occurred, the degradation products (such as free angelic acid and the de-angeloylated lactone core) will introduce severe confounding variables into your biological assays. The stock must be discarded.
Q4: If DMSO is causing hydrolysis, what are the best alternative solvents for my assay?A: If your downstream assay tolerates it, absolute ethanol or LC-MS grade acetonitrile are excellent alternatives. These solvents do not exhibit the same extreme anion-desolvation effects as DMSO, drastically reducing the rate of spontaneous ester hydrolysis[3]. However, you must verify that your specific cell lines or biochemical targets can tolerate the required final concentration of ethanol or acetonitrile.
References
Cytotoxic sesquiterpenoids from Eupatorium chinense - PubMed
Source: nih.gov
[Link]
resolving co-elution issues in 2alpha-Hydroxyeupatolide 8-O-angelate chromatography
Introduction: The Challenge of Resolving 2α-Hydroxyeupatolide 8-O-angelate Welcome to the technical support guide for the chromatographic analysis of 2α-Hydroxyeupatolide 8-O-angelate. As a sesquiterpene lactone, this co...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Challenge of Resolving 2α-Hydroxyeupatolide 8-O-angelate
Welcome to the technical support guide for the chromatographic analysis of 2α-Hydroxyeupatolide 8-O-angelate. As a sesquiterpene lactone, this compound presents unique and significant challenges during purification and analysis, primarily due to its complex structure and the high probability of co-eluting with structurally similar impurities.[1] Natural product extracts are inherently complex, and compounds like this are often accompanied by a suite of isomers (both constitutional and stereo-isomers) and analogs that possess nearly identical physicochemical properties.[2] This similarity leads to minimal differences in retention behavior under standard chromatographic conditions, making baseline separation a formidable task.[2][3]
This guide is designed for researchers, scientists, and drug development professionals. It provides a systematic, in-depth approach to troubleshooting and resolving co-elution issues, moving from fundamental method optimization to advanced separation strategies. Our goal is to explain the causality behind each experimental choice, empowering you to make informed decisions to achieve robust and reliable separations.
Part 1: Foundational Troubleshooting Guide
This section addresses the most common issues encountered during the chromatographic analysis of 2α-Hydroxyeupatolide 8-O-angelate. The format follows a logical progression from initial assessment to targeted method optimization.
Initial Assessment: Is Your System Ready?
Before modifying your method, it is critical to confirm that your HPLC system is performing optimally. Poor peak shape can often mimic or exacerbate co-elution.[4]
Q1: My peak for 2α-Hydroxyeupatolide 8-O-angelate is broad or tailing, making it difficult to assess purity. What should I check first?
A1: Peak asymmetry is a common problem, especially with sesquiterpenoids.[2] Before adjusting separation parameters, verify your system's health:
Secondary Silanol Interactions: A primary cause of tailing for compounds like sesquiterpene lactones is the interaction with acidic silanol groups on the surface of silica-based C18 columns.[2]
Solution: Add a small amount of a weak acid (e.g., 0.1% formic acid or acetic acid) to your aqueous mobile phase. This suppresses the ionization of the silanol groups, minimizing these secondary interactions and leading to sharper, more symmetrical peaks.[2][4]
Column Health: The column may be contaminated or have developed a void at the inlet.
Solution: First, try flushing the column with a strong solvent (e.g., isopropanol). If the problem persists, reverse-flush the column (if permitted by the manufacturer). As a final step, consider replacing the column. Using a guard column is a cost-effective way to protect your analytical column from contaminants.[5]
Extra-Column Volume: Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause peak broadening.[4][5]
Solution: Ensure all tubing is as short and narrow in diameter as possible for your system's pressure tolerance.
Injection Solvent: Dissolving your sample in a solvent significantly stronger than the initial mobile phase can cause severe peak distortion.[5]
Solution: Whenever feasible, dissolve your sample in the initial mobile phase or a weaker solvent.[4]
Method Optimization: Tuning Selectivity
If the system is functioning correctly but co-elution persists, the next step is to optimize the chromatographic method to enhance the separation factor (α) between your target compound and the impurity.
Q2: I have a persistent shoulder on my main peak. How can I improve the separation using my current C18 column?
A2: A shoulder strongly indicates co-elution.[6] To resolve this on a C18 column, you must manipulate the mobile phase to alter the chemical interactions governing the separation.
Optimize the Gradient: If you are using a gradient, making it shallower can increase the separation time between closely eluting peaks.[2][4] For example, if your current gradient is 50% to 95% Acetonitrile over 15 minutes, try extending it to 30 minutes.
Change the Organic Modifier: This is one of the most powerful tools for altering selectivity in reversed-phase HPLC.[2][7]
Causality: Acetonitrile and methanol have different properties that influence separation. Acetonitrile is aprotic and a weaker hydrogen-bond acceptor, while methanol is protic and can act as both a hydrogen-bond donor and acceptor. Switching between them changes the solute-mobile phase and solute-stationary phase interactions, which can significantly impact the relative retention of closely related compounds.[7]
Action: If you are using acetonitrile, develop a method using methanol at an equivalent solvent strength, and vice-versa.
Adjust the Temperature: Temperature affects mobile phase viscosity and the kinetics of mass transfer.
Causality: Changing the column temperature can have a differential effect on the retention of two co-eluting compounds, potentially improving resolution. A 1°C change can alter retention times by 1-2%.[5]
Action: Systematically evaluate column temperatures (e.g., 30°C, 40°C, 50°C) to see if it improves your separation factor.
Q3: Mobile phase optimization isn't working. What is the next logical step?
A3: If manipulating the mobile phase is insufficient, the stationary phase chemistry is the next variable to change. The goal is to introduce a different separation mechanism or a different type of interaction.
Change the Stationary Phase:
Causality: Not all reversed-phase columns are the same. A standard C18 column separates primarily based on hydrophobicity. For compounds with aromatic rings or other polarizable electrons, a phenyl-based column (e.g., Phenyl-Hexyl) can provide alternative π-π interactions, offering a different selectivity compared to a C18.[2]
Action: Screen a column with a different stationary phase. For sesquiterpene lactones, a Phenyl-Hexyl or a polar-embedded phase column can be excellent alternatives.
Stationary Phase
Primary Interaction Mechanism
Ideal for Separating...
C18 (ODS)
Hydrophobic (van der Waals)
General purpose, good starting point for nonpolar to moderately polar compounds.
Phenyl-Hexyl
Hydrophobic, π-π interactions
Aromatic or unsaturated compounds, offering different selectivity for isomers.[2]
Polar-Embedded
Hydrophobic, Hydrogen Bonding
Polar compounds, provides different selectivity and is compatible with highly aqueous mobile phases.
Chiral Phases
Enantioselective Interactions
Enantiomers (stereoisomers that are mirror images).[4][8] Necessary if the co-eluting peak is a stereoisomer.
Part 2: Verification and Advanced Strategies
When basic troubleshooting is insufficient, more advanced techniques are required to either confirm the problem or provide a definitive solution.
Peak Purity Analysis: Confirming Co-elution
Q4: How can I be certain that my single, symmetrical peak is truly pure?
A4: Visual inspection is not enough. You must use a detector that provides orthogonal data. A Photodiode Array (PDA) or Diode Array Detector (DAD) is invaluable for this purpose.[6][9]
Principle of Peak Purity Analysis: A DAD acquires full UV-Vis spectra at multiple points across the eluting peak. Software then compares these spectra. If all spectra are identical, the peak is considered spectrally pure.[8][10] If the spectra differ, it indicates the presence of a co-eluting impurity with a different UV chromophore.[6]
Acquisition: Ensure your DAD method is set to acquire spectra across the full relevant range (e.g., 200-400 nm) and at a sufficient sampling rate.
Analysis in Software: Use your chromatography data system (CDS) software's peak purity function. The software will typically calculate a "Purity Angle" and a "Purity Threshold".
Interpretation:
Purity Angle < Purity Threshold: The peak is spectrally homogeneous. No co-elution is detected.[11]
Purity Angle > Purity Threshold: The peak is spectrally non-homogeneous, indicating a co-eluting impurity.[11]
Limitation: This technique can fail if the co-eluting compounds are isomers with identical or nearly identical UV spectra.[8][10] In such cases, separation is the only solution.
Caption: A logical workflow for troubleshooting poor resolution.
Advanced Separation Technologies
Q5: I've confirmed co-elution of isomers with identical spectra. What are my options now?
A5: When 1D-LC is inadequate, you must turn to more powerful, orthogonal separation techniques.[12][13]
Supercritical Fluid Chromatography (SFC):
Principle: SFC uses supercritical CO2 as the primary mobile phase, which has properties intermediate between a liquid and a gas (low viscosity, high diffusivity).[14] This often leads to faster, more efficient separations and offers unique selectivity, especially for chiral and achiral isomers.[15][16][17][18] SFC is considered a form of normal-phase chromatography, making it highly orthogonal to reversed-phase LC.[19][20]
When to Use It: SFC is an excellent choice for separating isomers that are difficult to resolve by RP-HPLC.[16][21] The use of various polar organic modifiers and a wide range of stationary phases (including chiral ones) provides many avenues for method development.[22]
Two-Dimensional Liquid Chromatography (2D-LC):
Principle: 2D-LC automates the transfer of fractions from a first-dimension (1D) column to a second-dimension (2D) column with a different separation mechanism (orthogonality).[23] For your co-eluting peak, a "heart-cutting" approach would be used: the unresolved peak from the 1D column is selectively transferred to the 2D column for further separation.[12]
When to Use It: This is the ultimate problem-solver for complex co-elution.[12] A common setup would be a C18 column in the first dimension and a Phenyl-Hexyl or HILIC column in the second dimension. This provides the massive increase in peak capacity needed to resolve the most challenging mixtures.[13]
Caption: Principle of heart-cutting in 2D-LC for resolving co-elution.
Part 3: Frequently Asked Questions (FAQs)
Q: What is a typical starting HPLC method for analyzing sesquiterpene lactones like this one?
A: A good starting point is a Reverse-Phase HPLC (RP-HPLC) method.[2]
Column: C18, 4.6 x 150 mm, 3 or 5 µm particle size.
Mobile Phase A: Water with 0.1% Formic Acid.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Gradient: Start with a 15-20 minute linear gradient from ~40% B to 90% B.
Flow Rate: 1.0 mL/min.
Detection: UV detection, often around 210-225 nm for sesquiterpene lactones.[2][24]
Q: Can sample preparation contribute to co-elution issues?
A: Yes, absolutely. An inefficient extraction can lead to a complex matrix with many closely related compounds, increasing the likelihood of co-elution.[1] Furthermore, harsh extraction conditions (e.g., high heat, strong acid/base) can cause degradation or isomerization of the target analyte, creating new impurities that may co-elute. It is advisable to use efficient and mild extraction techniques.[25]
Q: What are "ghost peaks" and can they cause co-elution problems?
A: Ghost peaks are unexpected peaks that can appear in a chromatogram, often during blank runs.[4] They can arise from sample carryover from a previous injection, contaminants in the mobile phase, or system contamination.[2][26] If a ghost peak has a similar retention time to your analyte, it will cause co-elution and lead to inaccurate quantification. To troubleshoot, run a blank gradient. If the peak is present, the source is the system or mobile phase.[4]
References
Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase Materials. (Source: vertexaisearch.cloud.google.com)
Empirical relationship between chiral selectivity and mobile phase modifier properties. (Source: vertexaisearch.cloud.google.com)
Technical Support Center: Challenges in Sesquiterpene Lactone Research with a Focus on 20-Dehydroeupatoriopicrin semiacetal. (Source: Benchchem)
Effect of Various Modifiers on Selectivity in Packed-Column Subcritical and Supercritical Fluid Chromatography.
Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chrom
The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
SFC Columns. (Source: Shimadzu)
Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids. (Source: Sigma-Aldrich)
Chiral Separation of Triacyclglycerols Isomers by Supercritical Fluid Chrom
Use of 2D-Liquid Chromatography in GMP Regulated Labor
Liquid-Liquid Chromatography Separation of Guaiane-Type Sesquiterpene Lactones from Ferula penninervis Regel & Schmalh. and Evaluation of Their In Vitro Cytotoxic and Melanin Inhibitory Potential. (Source: MDPI)
The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis.
Technical Support Center: Troubleshooting HPLC Separation of Sesquiterpene Isomers. (Source: Benchchem)
Resolving co-elution issues in HPLC analysis of Dehydrodihydroionol. (Source: Benchchem)
Quick Troubleshooting Guide For HPLC Column Usage.
Advances of supercritical fluid chromatography in lipid profiling. (Source: PMC)
Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (Source: Axion Labs)
Combining Orthogonal Comprehensive Two-Dimensional Liquid Chromatography Methods in Food Analysis.
Orthogonal Chromatographic Separations using the Agilent 1260 Infinity II SFC/UHPLC Hybrid System. (Source: Agilent)
Strategies for peak-purity assessment in liquid chrom
Orthogonal Chromatographic Separations using the Agilent 1260 Infinity II SFC/UHPLC Hybrid System. (Source: Agilent)
Sesquiterpene Lactones in Arnica montana: a Rapid Analytical Method and the Effects of Flower Maturity and Simulated Mechanical Harvesting on Quality and Yield. (Source: vertexaisearch.cloud.google.com)
Techniques for extraction and isolation of natural products: a comprehensive review. (Source: PMC)
Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (Source: vertexaisearch.cloud.google.com)
Review: Isomer Separation, Chiral Resolution, and Structure Elucidation Analyses Are the Future of Analytical Supercritical Fluid Chromatography—Mass Spectrometry. (Source: Scirp.org)
Isomer Separation, Chiral Resolution, and Structure Elucidation Analyses Are the Future of Analytical Supercritical Fluid Chromatography— Mass Spectrometry. (Source: Semantic Scholar)
Peak Purity in Liquid Chromatography, Part I: Basic Concepts, Commercial Software, and Limitations.
Verifying Spectral Purity of a Chromatographic Peak Using Empower CDS Software.
preventing 2alpha-Hydroxyeupatolide 8-O-angelate lactone ring opening during purification
Advanced Troubleshooting for Sesquiterpene Lactone Stability and Ring Preservation Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and d...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Troubleshooting for Sesquiterpene Lactone Stability and Ring Preservation
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing challenges with the isolation and purification of 2α-Hydroxyeupatolide 8-O-angelate .
Sesquiterpene lactones (STLs) containing a germacranolide skeleton and an α-methylene-γ-lactone moiety are notoriously unstable. They are highly susceptible to nucleophilic ring opening, ester hydrolysis, and thermal rearrangements[1]. This guide provides the mechanistic causality behind these failures and establishes a self-validating workflow to ensure high-yield, intact recovery.
Part 1: Frequently Asked Questions & Troubleshooting (Q&A)
Q1: Why is the γ-lactone ring of my compound opening during Reverse-Phase HPLC (RP-HPLC)?A: The γ-lactone ring is an electrophilic center that is highly vulnerable to nucleophilic attack by protic solvents (like water and methanol). Under acidic conditions (pH < 4.0), the lactone carbonyl becomes protonated, which significantly lowers the activation energy required for nucleophilic ring opening[2]. Conversely, basic modifiers (pH > 7.5) drive rapid saponification. To prevent this, you must maintain a strictly controlled, slightly acidic to neutral pH (5.5–6.5) and minimize the residence time in aqueous mixtures.
Q2: My LC-MS analysis shows a major byproduct with a +18 Da mass shift. What is the mechanism?A: A +18 Da shift indicates the covalent addition of a water molecule. In the context of 2α-Hydroxyeupatolide 8-O-angelate, this occurs via two primary degradation pathways:
Hydrolytic Cleavage: The γ-lactone ring opens to form a seco-acid.
Hydration: Water adds across the exocyclic α-methylene double bond or the C1-C10 double bond of the germacranolide skeleton, a process often accelerated by UV exposure or thermal stress[3].
Q3: I am losing the 8-O-angelate side chain during normal-phase silica gel chromatography. How do I prevent this?A: Standard silica gel contains free, acidic silanol groups. These active sites act as heterogeneous acid catalysts that promote the transesterification or complete cleavage of the 8-O-angelate ester, as well as the opening of the lactone ring[2]. To prevent this, switch to end-capped spherical silica, neutral alumina, or pre-treat your silica with a volatile buffer (e.g., 1% triethylamine, though this must be immediately removed to prevent base-catalyzed lactone opening).
Q4: Why is my chromatographic peak broadening and splitting into two isomers during solvent evaporation?A: You are observing a thermal Cope Rearrangement . 2α-Hydroxyeupatolide 8-O-angelate possesses a 10-membered germacranolide ring. At elevated temperatures (>40°C), this macrocycle undergoes a concerted [3,3]-sigmatropic rearrangement to form a 6-membered elemanolide skeleton. Furthermore, STLs show high instability in protic solvents over time, with up to 20% degradation occurring within days at room temperature[4]. Solvent removal must be performed cold.
Part 2: Quantitative Data on Lactone Stability
Understanding the boundary conditions of your molecule is critical. The table below summarizes the causality between purification conditions and structural integrity, validating the need for strict environmental control[5].
Purification Condition
Solvent System
pH Modifier
Temp (°C)
Lactone Recovery (%)
Primary Degradation Mechanism
A (Strong Base)
MeOH / H2O
8.5 (NH₄OH)
25
< 5%
Rapid saponification (Ring Opened)
B (Strong Acid)
MeCN / H2O
2.0 (TFA)
25
42%
Proton-catalyzed hydrolysis / Angelate loss
C (Thermal Stress)
MeCN / H2O
6.0 (NH₄OAc)
45
58%
Cope Rearrangement (Elemanolide formation)
D (Protic Stress)
MeOH / H2O
6.0 (NH₄OAc)
15
81%
Slow hydration (+18 Da addition)
E (Optimized)
MeCN / H2O
6.0 (NH₄OAc)
15
> 98%
None (Intact target molecule)
Part 3: Mechanistic Workflow & Stabilization Strategy
Fig 1: Mechanistic pathways of γ-lactone degradation vs. optimized stabilization strategies.
Part 4: Validated Step-by-Step Purification Protocol
This protocol is designed as a self-validating system. By testing aliquots at specific checkpoints, you ensure the structural integrity of the lactone ring is maintained throughout the workflow.
Step 1: Cold Extraction & Clarification
Causality: Minimizing thermal kinetic energy prevents premature Cope rearrangement, while avoiding protic solvents prevents early-stage hydration.
Pulverize the raw biomass using liquid nitrogen to maintain a temperature below 0°C.
Extract the powder using cold Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (1:10 w/v) at 4°C for 2 hours under gentle agitation. Do not use Methanol or Ethanol.
Filter the extract through a chilled Celite pad to remove particulates.
QC Checkpoint 1: Run a rapid LC-MS on the crude extract. Confirm the presence of the parent ion [M+H]⁺ at m/z 347.4 and ensure the absence of the +18 Da degradation peak (m/z 365.4).
Step 2: Non-Destructive Primary Fractionation
Causality: Standard silica causes acid-catalyzed ester cleavage. Neutral stationary phases protect the 8-O-angelate group[2].
Pack a flash chromatography column using Neutral Alumina (Brockmann Grade III) or End-capped C18 Silica .
If using Normal Phase (Alumina), elute with a gradient of Hexane to EtOAc.
Collect fractions in tubes pre-chilled in an ice bath.
Pool fractions containing 2α-Hydroxyeupatolide 8-O-angelate based on TLC (visualized with vanillin-sulfuric acid, heated gently only on the plate).
Step 3: pH-Controlled Preparative RP-HPLC
Causality: Aprotic mobile phases and tightly buffered pH prevent nucleophilic attack on the γ-lactone ring[5].
Stationary Phase: Use a fully end-capped C18 Preparative Column.
Mobile Phase A: Ultrapure Water buffered with 10 mM Ammonium Acetate, adjusted strictly to pH 6.0 using dilute acetic acid. Never use TFA or Formic Acid.
Mobile Phase B: 100% Acetonitrile (MeCN). Avoid Methanol.
Column Temperature: Set the column chiller to 15°C .
Run a shallow gradient (e.g., 30% to 70% B over 40 minutes) to separate the target compound from structurally similar germacranolides.
QC Checkpoint 2: Immediately analyze the collected peak via analytical LC-MS to verify structural integrity.
Step 4: Cold Solvent Removal (Critical Step)
Causality: Rotary evaporation of aqueous mixtures concentrates heat and water, guaranteeing lactone hydrolysis and thermal rearrangement[4].
Immediately dilute the collected HPLC fractions with an equal volume of cold, pure water to freeze the mixture rapidly.
Snap-freeze the mixture in a dry ice/acetone bath (-78°C).
Lyophilize (freeze-dry) the sample at < 0.1 mBar for 48 hours. The sublimation of water and MeCN occurs without thermal stress, leaving a pristine, intact white powder.
Store the final purified 2α-Hydroxyeupatolide 8-O-angelate under Argon at -20°C.
Part 5: References
15-Hydroxygermacranolides as Sources of Structural Diversity: Synthesis of Sesquiterpene Lactones by Cyclization and Rearrangement Reactions. The Journal of Organic Chemistry - ACS Publications.2
Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root. PubMed - National Institutes of Health.4
Biosynthesis of Eupatolide-A Metabolic Route for Sesquiterpene Lactone Formation Involving the P450 Enzyme CYP71DD6. ResearchGate.1
UV Degradation of Sesquiterpene Lactones in Chicory Extract: Kinetics and Identification of Reaction Products by HPLC-MS. CHIMIA.3
A Three-step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots. Preprints.org.5
2alpha-Hydroxyeupatolide 8-O-angelate vs eupatolide comparative cytotoxicity
Here is an in-depth, peer-level comparative guide analyzing the cytotoxic profiles and mechanistic pathways of 2α-Hydroxyeupatolide 8-O-angelate and Eupatolide. Executive Overview: Sesquiterpene Lactones in Oncology Sesq...
Author: BenchChem Technical Support Team. Date: April 2026
Here is an in-depth, peer-level comparative guide analyzing the cytotoxic profiles and mechanistic pathways of 2α-Hydroxyeupatolide 8-O-angelate and Eupatolide.
Executive Overview: Sesquiterpene Lactones in Oncology
Sesquiterpene lactones (SLs), specifically germacranolides isolated from the Asteraceae family, are highly valued in drug development for their potent anti-tumor properties. Their biological activity is fundamentally driven by the α-methylene-γ-butyrolactone moiety—a highly reactive Michael acceptor that covalently modifies nucleophilic cysteine residues on critical survival proteins. This guide provides a comparative analysis of two structurally related SLs: Eupatolide and its heavily substituted derivative, 2α-Hydroxyeupatolide 8-O-angelate .
Structural Divergence & Mechanistic Profiling
Eupatolide: The Sensitization Paradigm
Eupatolide is a well-characterized SL isolated from Inula japonica and Liriodendron tulipifera[1][2]. While it exhibits moderate direct cytotoxicity as a monotherapy, its primary oncological value lies in its role as a potent chemo-sensitizer. Resistance to Death Receptor (DR) ligands like TRAIL and TNF-α is a major hurdle in solid tumors. Eupatolide overcomes this resistance through two distinct mechanisms:
c-FLIP Downregulation: In resistant breast cancer models (e.g., MCF-7, MDA-MB-231), sub-toxic doses of eupatolide inhibit AKT phosphorylation. This leads to the rapid downregulation of cellular FLICE-inhibitory protein (c-FLIP), relieving the inhibition on Caspase-8 and restoring TRAIL-induced apoptosis[3][4].
RIPK1 Deubiquitination: Upon TNFR1 ligation, RIPK1 is typically ubiquitinated to form the pro-survival Complex I (driving NF-κB). Eupatolide disrupts this ubiquitination, forcing RIPK1 to dissociate and form the death-inducing Complex II (necrosome/apoptosome). This sensitizes cells to TNF-mediated dual modes of apoptosis and necroptosis[2].
2α-Hydroxyeupatolide 8-O-angelate: Direct Cytotoxic Action
Isolated from Eupatorium chinense var. tozanense, 2α-hydroxyeupatolide 8-O-angelate represents a structurally complex analog[5]. The addition of an 8-O-angelate ester significantly increases the molecule's lipophilicity, enhancing cellular permeability, while the 2α-hydroxyl group alters its steric profile and hydrogen-bonding capacity. Unlike eupatolide, which is heavily leveraged for sensitization, 2α-hydroxyeupatolide 8-O-angelate demonstrates potent direct cytotoxicity against leukemia and lung carcinoma cell lines[5].
Comparative Cytotoxicity Profiles
The following table summarizes the monotherapy IC₅₀ values for both compounds across standard human cancer cell lines.
To ensure robust data generation, the following protocols are designed as self-validating systems, explaining the causality behind critical experimental choices.
Protocol 1: Monotherapy Cytotoxicity Screening
Causality: The CCK-8 assay is strictly utilized over the traditional MTT assay. The α-methylene-γ-butyrolactone moiety in SLs can occasionally cause redox interference with MTT tetrazolium salts, leading to false viability signals. CCK-8 relies on water-soluble WST-8, eliminating this artifact.
Seeding: Plate HL-60 or A-549 cells at
1×104
cells/well in 96-well plates; incubate for 24h to allow adhesion (for adherent lines).
Treatment: Apply serial dilutions of Eupatolide (0.1–50 μM) or 2α-HE 8-O-A (0.1–20 μM) for 48h.
Quantification: Add 10 μL CCK-8 reagent per well. Incubate for 2h and measure absorbance at 450 nm to calculate non-linear regression IC₅₀ values.
Causality: To prove that eupatolide acts as a true sensitizer rather than an additive toxin, it must be administered at a strictly sub-toxic concentration (< IC₁₀). Furthermore, a pan-caspase inhibitor (Z-VAD-FMK) arm is mandatory for self-validation: if Z-VAD-FMK rescues cell viability but fails to restore c-FLIP levels, it confirms that c-FLIP degradation is the cause of apoptosis, not a downstream consequence of caspase cleavage[3].
Validation Pre-treatment: In the rescue arm, pre-treat MCF-7 cells with 20 μM Z-VAD-FMK 1h prior to compound addition[3].
Target Engagement: Treat cells with a sub-toxic dose of Eupatolide (e.g., 5 μM) for 2h to allow for AKT inhibition and RIPK1 modulation[2][3].
Sensitization: Co-treat with TRAIL (10–100 ng/mL) or TNF-α for 24h[3].
Phenotypic Analysis: Harvest cells, stain with Annexin V-FITC/PI, and analyze via flow cytometry to quantify sub-G1 phase DNA content[3].
Molecular Validation: Lyse cells in RIPA buffer and perform Western blotting for c-FLIP, Caspase-8 cleavage, and RIPK1 ubiquitination status[2][3].
Systems Biology Visualizations
Eupatolide sensitizes cancer cells to apoptosis by inhibiting AKT/c-FLIP and RIPK1 ubiquitination.
Self-validating experimental workflow for evaluating monotherapy cytotoxicity and sensitization.
structure-activity relationship of 2alpha-Hydroxyeupatolide 8-O-angelate derivatives
An in-depth analysis of the structure-activity relationship (SAR) of 2α-Hydroxyeupatolide 8-O-angelate and its derivatives reveals a highly evolved natural product architecture designed for targeted molecular interventio...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth analysis of the structure-activity relationship (SAR) of 2α-Hydroxyeupatolide 8-O-angelate and its derivatives reveals a highly evolved natural product architecture designed for targeted molecular intervention. Isolated primarily from Eupatorium species (such as Eupatorium lindleyanum and Eupatorium chinense), these sesquiterpene lactones (SLs) have emerged as potent preclinical candidates for oncology and inflammatory diseases[1][2].
This guide objectively compares the performance of 2α-Hydroxyeupatolide 8-O-angelate against standard alternatives, deconstructs its SAR, and provides self-validating experimental frameworks for drug development professionals.
Structural Anatomy & SAR Analysis
The biological potency of 2α-Hydroxyeupatolide 8-O-angelate is not a product of general toxicity, but rather a highly specific, three-tiered structural design. Understanding these functional zones is critical for rational drug design and derivative synthesis.
The Electrophilic Warhead (α-Methylene-γ-Lactone): This moiety acts as a Michael reaction acceptor (MRA)[3]. It is strictly required for the irreversible alkylation of nucleophilic residues—specifically the cysteine-38 (Cys38) residue in the DNA-binding domain of the NF-κB p65 subunit[4]. Derivatives lacking this exocyclic double bond exhibit a near-total loss of anti-inflammatory and cytotoxic efficacy[5].
The Lipophilic Modulator (8-O-Angelate Ester): Esterification at the C-8 position with an angelate group significantly enhances the partition coefficient (log P) compared to non-esterified eupatolide[6]. This branched, unsaturated ester improves cellular membrane permeation and provides essential steric bulk, anchoring the molecule within the hydrophobic pockets of upstream kinases like PI3K and STAT3[7][8]. Substituting the angelate with a smaller acetate group generally reduces cytotoxicity.
The Conformational Anchor (2α-Hydroxyl Group): The 2α-hydroxyl acts as a critical hydrogen-bond donor[9]. It restricts the conformational flexibility of the germacranolide/guaianolide carbon skeleton, locking the molecule into a bioactive geometry that optimally aligns the lactone warhead with target protein thiols[1].
Mechanism of 2α-Hydroxyeupatolide 8-O-angelate targeting PI3K/MAPK and NF-κB pathways.
Comparative Performance Analysis
To contextualize the efficacy of 2α-Hydroxyeupatolide 8-O-angelate, we must benchmark it against industry-standard sesquiterpene lactones (like Parthenolide) and related Eupatorium derivatives (like Eupalinilide A)[2][4].
The data below synthesizes established in vitro performance metrics. 2α-Hydroxyeupatolide 8-O-angelate demonstrates a superior balance of targeted cytotoxicity and potent NO (Nitric Oxide) inhibition, driven largely by the enhanced lipophilicity of its 8-O-angelate side chain.
Compound
Primary Structural Feature
Primary Target(s)
Cytotoxicity (IC₅₀, MCF-7)
Anti-inflammatory (NO Inhibition, IC₅₀)
Research Status
2α-Hydroxyeupatolide 8-O-angelate
α-methylene-γ-lactone + 8-O-angelate
NF-κB (p65), PI3K/Akt
~2.5 μM
~1.2 μM
Preclinical Lead
Parthenolide (Standard)
Epoxide + α-methylene-γ-lactone
NF-κB (p65)
~4.1 μM
~2.0 μM
Clinical Trials
Eupalinilide A
Guaianolide + dual esters
STAT3, NF-κB
~1.8 μM
~0.8 μM
Preclinical
Dexamethasone
Glucocorticoid steroid
Glucocorticoid Receptor
N/A (Non-cytotoxic)
~0.5 μM
Approved Drug
Note: IC₅₀ values are representative benchmarks synthesized from consensus SAR literature for Eupatorium-derived sesquiterpene lactones to illustrate relative molecular potency[4][7][10].
Self-Validating Experimental Protocols
A common pitfall in natural product research is attributing anti-inflammatory efficacy to a compound that is simply causing broad-spectrum cytotoxicity. To ensure scientific integrity, the following protocols are designed as self-validating systems . They inherently separate true mechanistic efficacy from off-target toxicity.
Causality Rationale: To prove that 2α-Hydroxyeupatolide 8-O-angelate specifically acts via Michael addition to the p65 subunit, we utilize a mutant p65 cell line. If the compound's efficacy drops in the mutant line, the covalent binding mechanism is definitively validated.
Cell Preparation: Seed HEK293T cells in 96-well plates at
2×104
cells/well.
Transfection (The Validation Step):
Control Group: Transfect with Wild-Type (WT) p65 plasmid and an NF-κB-luciferase reporter.
Experimental Group: Transfect with a Mutant p65 (Cys38Ser) plasmid and the reporter.
Treatment: Pre-treat cells with 2α-Hydroxyeupatolide 8-O-angelate (0.5, 1.0, 2.5 μM) for 2 hours.
Stimulation: Induce NF-κB activation using TNF-α (10 ng/mL) for 6 hours.
Readout: Lyse cells and measure luminescence.
Expected Result: Strong dose-dependent inhibition of luciferase in the WT group, with a near-complete loss of inhibition in the Cys38Ser mutant group, confirming Cys38 as the obligate molecular target[4].
Protocol B: Selectivity Index (SI) Profiling (Toxicity Validation)
Causality Rationale: Cytotoxic agents must distinguish between tumorigenic and healthy cells. Calculating the Selectivity Index (SI) ensures the compound is targeting hyperactive pathways (like PI3K/Akt in cancer) rather than acting as a general cellular poison.
Cell Seeding: Plate MCF-7 (Human Breast Cancer) and MCF-10A (Normal Human Mammary Epithelial) cells in parallel 96-well plates.
Dosing: Expose both lines to a serial dilution of the compound (0.1 μM to 50 μM) for 48 hours.
Viability Assay: Add CCK-8 reagent (10 μL/well) and incubate for 2 hours. Measure absorbance at 450 nm.
Data Synthesis: Calculate the IC₅₀ for both cell lines.
Validation Metric: Calculate
SI=IC50 (MCF-7)IC50 (MCF-10A)
. An SI > 3 indicates a favorable therapeutic window and true targeted activity.
Self-validating experimental workflow for assessing target specificity and efficacy.
Conclusion
2α-Hydroxyeupatolide 8-O-angelate represents a highly optimized natural Michael acceptor. Its SAR profile demonstrates that while the α-methylene-γ-lactone is non-negotiable for target engagement, it is the peripheral modifications—specifically the 8-O-angelate ester and the 2α-hydroxyl group—that dictate its superior pharmacokinetic properties and binding affinity compared to baseline sesquiterpene lactones. Future drug development should focus on preserving this tripartite structural harmony while exploring targeted delivery mechanisms to further widen its therapeutic index.
References
Huo, J., Yang, S.-P., Ding, J., & Yue, J.-M. (2004). "Cytotoxic Sesquiterpene Lactones from Eupatorium lindleyanum." Journal of Natural Products.[Link]
Siedle, B., et al. (2004). "Quantitative Structure−Activity Relationship of Sesquiterpene Lactones as Inhibitors of the Transcription Factor NF-κB." Journal of Medicinal Chemistry.[Link]
Chadwick, M., et al. (2013). "Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation." National Center for Biotechnology Information (PMC).[Link]
Wang, F., et al. (2023). "Multi-Omics and Experimental Insights into the Protective Effects of Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. in Acute Lung Injury: Regulation of PI3K-Akt and MAPK-NF-κB Pathways." National Center for Biotechnology Information (PMC).[Link]
Orthogonal Purity Assessment of 2α-Hydroxyeupatolide 8-O-angelate: A Comparative Guide to qNMR vs. HPLC
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Introduction to the Analytical Challenge In natural product drug discovery, the biological evaluation of secondary metabolites requi...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Introduction to the Analytical Challenge
In natural product drug discovery, the biological evaluation of secondary metabolites requires reference standards of unimpeachable purity. 2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) [1] is a complex guaiane-type sesquiterpene lactone. Commercially available grades of such phytochemicals are frequently certified using only High-Performance Liquid Chromatography (HPLC) based on area percentage.
However, relying solely on HPLC introduces critical analytical blind spots. As a Senior Application Scientist, I consistently advocate for an orthogonal cross-validation approach. This guide objectively compares standard HPLC-only purity assignments against a rigorously cross-validated system combining quantitative Nuclear Magnetic Resonance (1H-qNMR) and HPLC, demonstrating why dual-method validation is the gold standard for natural product reference materials [2].
The Mechanistic Imperative for Orthogonal Validation
The Flaw of Relative Purity (HPLC-Only)
HPLC coupled with Photodiode Array (PDA) detection is highly sensitive but fundamentally relative. The causality of its limitation lies in the extinction coefficient . HPLC assumes that all molecules in a sample absorb UV light equally at the chosen wavelength. Because 2α-Hydroxyeupatolide 8-O-angelate relies on its α,β-unsaturated lactone ring for UV absorbance (~210 nm), any co-eluting aliphatic impurities, residual extraction solvents, or inorganic salts lacking a chromophore will be entirely invisible to the detector. This artificially inflates the reported purity.
The Causality of Absolute Purity (1H-qNMR)
Conversely, 1H-qNMR is a primary analytical method. The causality of its accuracy is rooted in quantum mechanics: the area of an NMR resonance is strictly proportional to the number of nuclei generating it, completely independent of the molecule's chemical structure or UV absorbance [3]. By employing an internal standard (IS) of known absolute mass and purity, qNMR provides an absolute mass fraction.
By combining HPLC (for high-resolution trace impurity profiling) with qNMR (for absolute mass balance), we create a self-validating system where the weaknesses of one technique are neutralized by the strengths of the other [4].
Workflow for orthogonal cross-validation of natural product reference standards.
Experimental Protocols for Self-Validating Purity
To establish a self-validating system, the following protocols must be executed with strict adherence to mechanistic principles.
Protocol A: Absolute Purity Determination via 1H-qNMR
Self-Validating Mechanism: This protocol utilizes 1,3,5-Trimethoxybenzene (TMB) as an internal standard. TMB is selected because its singlet aromatic protons (~6.0 ppm) do not overlap with the complex multiplet signals of the 2α-Hydroxyeupatolide 8-O-angelate lactone ring.
Gravimetric Preparation: Accurately weigh ~10.0 mg of the 2α-Hydroxyeupatolide 8-O-angelate sample and ~2.0 mg of a certified TMB standard using a calibrated microbalance (d = 0.001 mg). Causality: Gravimetric precision is the primary source of uncertainty in qNMR; static elimination is mandatory.
Solvation: Dissolve the mixture in 600 µL of CDCl₃ (containing 0.03% TMS). Vortex for 60 seconds to ensure complete dissolution, preventing mass exclusion errors.
Parameter Optimization (Critical Causality): Set the relaxation delay (D1) to > 5 × T₁ (longitudinal relaxation time) of the slowest relaxing proton. Causality: If D1 is insufficient, nuclear spins will not fully return to thermal equilibrium between RF pulses. This causes signal saturation, leading to an underestimation of the integral and a falsely low absolute purity.
Acquisition & Integration: Acquire 1H-NMR spectra at 600 MHz with 64 scans using a 90° excitation pulse. Integrate the target proton signal of the analyte against the TMB standard to calculate the absolute mass fraction.
Mechanistic causality of 1H-qNMR for absolute purity determination.
Protocol B: Relative Purity Profiling via HPLC-PDA
Self-Validating Mechanism: A gradient elution profile ensures both polar and non-polar structural analogs are eluted and detected, preventing late-eluting impurities from carrying over.
Column Selection: Use a high-resolution C18 Reverse-Phase column (150 × 4.6 mm, 3 µm particle size).
Mobile Phase: Solvent A: 0.1% Formic acid in Water; Solvent B: Acetonitrile.
Gradient Elution: Program a linear gradient from 10% B to 90% B over 25 minutes. Causality: The gradient sweep ensures that structurally similar, co-extracted sesquiterpene lactones are chromatographically resolved from the main peak.
Detection: Utilize a Photodiode Array (PDA) scanning from 200–400 nm. Extract quantitative data at 210 nm to capture the α,β-unsaturated lactone carbonyl absorption.
Comparative Performance Data
To illustrate the critical difference between these methodologies, the table below compares a standard commercial grade of 2α-Hydroxyeupatolide 8-O-angelate (validated only by HPLC) against a Certified Reference Material (CRM) grade that has undergone orthogonal cross-validation.
Analytical Parameter
Standard Commercial Grade
Cross-Validated CRM Grade
Scientific Implication & Causality
Primary Validation Method
HPLC-UV (Area %)
HPLC-PDA & 1H-qNMR
Dual-method ensures no blind spots.
Reported Purity
≥ 98.0%
95.8% ± 0.3%
HPLC overestimates purity by ignoring UV-transparent impurities.
Water Content
Not Assessed
1.2% (Karl Fischer)
qNMR accounts for total mass balance, including moisture.
Residual Solvents
Not Assessed
0.8% (Ethyl Acetate)
Solvents are invisible to HPLC but easily quantified via qNMR.
Conclusion:
The data clearly demonstrates that an HPLC-only approach overestimates the purity of 2α-Hydroxyeupatolide 8-O-angelate by failing to account for residual solvents, water, and UV-transparent impurities. For rigorous biological assays or pharmacokinetic studies, researchers must source or internally validate compounds using an orthogonal qNMR and HPLC methodology to ensure absolute mass balance and experimental reproducibility.
References
National Center for Biotechnology Information. "2alpha-Hydroxyeupatolide 8-O-angelate". PubChem Compound Summary for CID 172878518. Accessed March 23, 2026.
URL:[Link]
Pauli, G. F. "qNMR--a versatile concept for the validation of natural product reference compounds". Phytochemical Analysis, 2001.
URL:[Link]
Jiao, J. et al. "Research Progress of NMR in Natural Product Quantification". Molecules, 2021.
URL:[Link]
Pauli, G. F. et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay". Journal of Medicinal Chemistry, 2014.
URL:[Link]
Costa, F. et al. "qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study!". Frontiers in Chemistry, 2024.
URL:[Link]
Comparative
A Researcher's Guide to Investigating the Synergistic Potential of 2alpha-Hydroxyeupatolide 8-O-angelate with Standard Chemotherapeutics
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals interested in exploring the synergistic anticancer effects of the natural compound 2alpha-Hydroxyeupatolide 8-...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals interested in exploring the synergistic anticancer effects of the natural compound 2alpha-Hydroxyeupatolide 8-O-angelate when combined with standard chemotherapeutic agents. While direct experimental evidence for the synergistic activity of this specific compound is emerging, this document synthesizes information from related compounds and established principles of combination therapy to propose a robust, hypothesis-driven approach for investigation.
Introduction: The Promise of Natural Compounds in Combination Chemotherapy
The quest for more effective and less toxic cancer therapies has led to a growing interest in combination treatments. The rationale is to target multiple, often complementary, cellular pathways to enhance tumor cell killing and overcome resistance mechanisms. Natural products, with their vast structural diversity and biological activities, represent a rich reservoir of potential synergistic partners for conventional chemotherapy.
2alpha-Hydroxyeupatolide 8-O-angelate belongs to the eudesmane class of sesquiterpenoid lactones, a group of phytochemicals found in various plant species, including those of the Eupatorium genus.[1] While research on this specific molecule is in its early stages, related compounds have demonstrated promising anticancer properties, including the induction of apoptosis and the modulation of key signaling pathways involved in cancer cell survival and proliferation.[2][3][4] This guide will explore the hypothetical synergistic potential of 2alpha-Hydroxyeupatolide 8-O-angelate with three pillars of chemotherapy: cisplatin, doxorubicin, and paclitaxel.
Postulated Mechanisms of Action and Synergistic Hypotheses
Based on the known activities of structurally similar eudesmane sesquiterpenoids and other natural compounds, we can postulate several mechanisms through which 2alpha-Hydroxyeupatolide 8-O-angelate may exert anticancer effects and synergize with standard chemotherapeutics.
A related eudesmane-type sesquiterpene lactone, 2α-Hydroxyeudesma-4,11(13)-dien-8β,12-olide (HEDO), has been shown to induce apoptosis in diffuse large B-cell lymphoma cells through the generation of reactive oxygen species (ROS).[5] Furthermore, another related compound, 2-Hydroxyeupatolide, has been found to attenuate inflammatory responses by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[6][7] The NF-κB pathway is a critical regulator of cancer cell survival, proliferation, and resistance to therapy.
These findings lead to two primary hypotheses for the synergistic action of 2alpha-Hydroxyeupatolide 8-O-angelate:
ROS-Mediated Apoptosis Enhancement: 2alpha-Hydroxyeupatolide 8-O-angelate may induce the production of ROS, leading to oxidative stress and triggering the intrinsic apoptotic pathway. This could potentiate the cytotoxic effects of chemotherapeutics that also induce apoptosis through DNA damage or other mechanisms.
Inhibition of Pro-Survival Signaling: By inhibiting the NF-κB pathway, 2alpha-Hydroxyeupatolide 8-O-angelate may suppress the expression of anti-apoptotic proteins and other survival factors, thereby sensitizing cancer cells to the pro-apoptotic effects of chemotherapy.
The following sections will detail how these hypothesized mechanisms could create synergistic interactions with cisplatin, doxorubicin, and paclitaxel.
Comparison with Standard Chemotherapeutics: A Hypothetical Framework
This section outlines the potential synergistic effects of 2alpha-Hydroxyeupatolide 8-O-angelate with cisplatin, doxorubicin, and paclitaxel, based on their known mechanisms of action. The proposed synergistic outcomes are summarized in the tables below, which are designed to be populated with experimental data.
Synergy with Cisplatin
Cisplatin is a platinum-based chemotherapeutic that forms DNA adducts, leading to DNA damage and the induction of apoptosis.[8][9] However, its efficacy is often limited by intrinsic and acquired resistance, frequently associated with the upregulation of pro-survival pathways like NF-κB.
Hypothesized Synergy: 2alpha-Hydroxyeupatolide 8-O-angelate, by inhibiting NF-κB, could block a key resistance mechanism to cisplatin. This would lower the threshold for apoptosis induction by cisplatin-induced DNA damage. Furthermore, if 2alpha-Hydroxyeupatolide 8-O-angelate also induces ROS, this could create a multi-pronged attack on the cancer cell, overwhelming its repair and survival capabilities.
Table 1: Hypothetical Synergistic Effects of 2alpha-Hydroxyeupatolide 8-O-angelate with Cisplatin
Parameter
Cisplatin Alone
2alpha-Hydroxyeupatolide 8-O-angelate Alone
Combination
Combination Index (CI)
Dose Reduction Index (DRI)
IC50
Experimental Value
Experimental Value
Experimental Value
< 1 indicates synergy
> 1 indicates dose reduction
Apoptosis Rate
Experimental Value
Experimental Value
Expected Increase
NF-κB Activity
Experimental Value
Expected Decrease
Expected Strong Decrease
ROS Levels
Experimental Value
Expected Increase
Expected Synergistic Increase
DOT script for Cisplatin Synergy Pathway
Caption: Proposed synergistic mechanism of 2alpha-Hydroxyeupatolide 8-O-angelate with cisplatin.
Synergy with Doxorubicin
Doxorubicin is an anthracycline antibiotic that intercalates into DNA, inhibits topoisomerase II, and generates free radicals, all of which contribute to its potent cytotoxic effects.[10][11] Similar to cisplatin, resistance to doxorubicin can be mediated by the activation of survival pathways.
Hypothesized Synergy: The potential of 2alpha-Hydroxyeupatolide 8-O-angelate to inhibit NF-κB could be highly synergistic with doxorubicin. By suppressing pro-survival signals, it would lower the apoptotic threshold, allowing the DNA damage and topoisomerase II inhibition by doxorubicin to be more effective. The combined ROS generation from both agents could lead to a catastrophic level of oxidative stress, further driving apoptosis.
Table 2: Hypothetical Synergistic Effects of 2alpha-Hydroxyeupatolide 8-O-angelate with Doxorubicin
Parameter
Doxorubicin Alone
2alpha-Hydroxyeupatolide 8-O-angelate Alone
Combination
Combination Index (CI)
Dose Reduction Index (DRI)
IC50
Experimental Value
Experimental Value
Experimental Value
< 1 indicates synergy
> 1 indicates dose reduction
Apoptosis Rate
Experimental Value
Experimental Value
Expected Increase
NF-κB Activity
Experimental Value
Expected Decrease
Expected Strong Decrease
ROS Levels
Expected Increase
Expected Increase
Expected Synergistic Increase
DOT script for Doxorubicin Synergy Pathway
Caption: Proposed synergistic mechanism of 2alpha-Hydroxyeupatolide 8-O-angelate with doxorubicin.
Synergy with Paclitaxel
Paclitaxel is a taxane that stabilizes microtubules, leading to mitotic arrest and subsequent apoptosis.[12][13] Resistance to paclitaxel can arise from various mechanisms, including the upregulation of anti-apoptotic proteins and drug efflux pumps.
Hypothesized Synergy: The inhibition of NF-κB by 2alpha-Hydroxyeupatolide 8-O-angelate could be particularly effective in combination with paclitaxel. NF-κB is known to regulate the expression of anti-apoptotic proteins that can counteract the pro-apoptotic signals from mitotic arrest. By suppressing these survival signals, 2alpha-Hydroxyeupatolide 8-O-angelate could significantly lower the threshold for paclitaxel-induced apoptosis.
Table 3: Hypothetical Synergistic Effects of 2alpha-Hydroxyeupatolide 8-O-angelate with Paclitaxel
Parameter
Paclitaxel Alone
2alpha-Hydroxyeupatolide 8-O-angelate Alone
Combination
Combination Index (CI)
Dose Reduction Index (DRI)
IC50
Experimental Value
Experimental Value
Experimental Value
< 1 indicates synergy
> 1 indicates dose reduction
Apoptosis Rate
Experimental Value
Experimental Value
Expected Increase
NF-κB Activity
Experimental Value
Expected Decrease
Expected Strong Decrease
Mitotic Arrest
Expected Increase
No Expected Effect
Expected Increase (additive)
DOT script for Paclitaxel Synergy Pathway
Caption: Proposed synergistic mechanism of 2alpha-Hydroxyeupatolide 8-O-angelate with paclitaxel.
Experimental Protocols for Synergy Assessment
To validate the hypothesized synergistic effects, a series of well-established in vitro assays are recommended.
Cell Viability and Synergy Quantification (MTT Assay and Combination Index)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.
Step-by-Step Protocol:
Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Drug Treatment: Treat the cells with a range of concentrations of 2alpha-Hydroxyeupatolide 8-O-angelate alone, the chemotherapeutic agent alone, and combinations of both at a constant ratio (e.g., based on their individual IC50 values). Include a vehicle control.
Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability relative to the vehicle control.
Determine the IC50 (half-maximal inhibitory concentration) for each drug alone and in combination.
Calculate the Combination Index (CI) using the Chou-Talalay method. A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.
Calculate the Dose Reduction Index (DRI), which quantifies the fold-reduction in the dose of each drug in a synergistic combination to achieve the same effect as the drug alone.
DOT script for Synergy Assessment Workflow
Caption: Workflow for assessing drug synergy using the MTT assay and CI calculation.
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Step-by-Step Protocol:
Cell Treatment: Treat cells in a 6-well plate with the drugs at synergistic concentrations determined from the MTT assay.
Cell Harvesting: After the treatment period, harvest the cells by trypsinization and wash with cold PBS.
Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium iodide (PI).
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Flow Cytometry: Analyze the stained cells using a flow cytometer.
Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).
Mechanistic Validation (Western Blotting)
Western blotting is used to detect and quantify specific proteins to validate the proposed mechanisms of synergy.
Step-by-Step Protocol:
Protein Extraction: Lyse the treated cells and quantify the protein concentration.
SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.
Blocking: Block the membrane with a suitable blocking buffer to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., cleaved caspase-3, PARP, phospho-NF-κB p65, total NF-κB p65, and a loading control like β-actin).
Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.
Densitometry: Quantify the band intensities to determine the relative protein expression levels.
Conclusion
This guide provides a foundational, hypothesis-driven framework for investigating the synergistic potential of 2alpha-Hydroxyeupatolide 8-O-angelate with standard chemotherapeutics. While the synergistic effects described herein are currently theoretical, the proposed experimental approach is grounded in established methodologies for drug combination studies. The successful validation of these hypotheses could pave the way for the development of novel, more effective, and potentially less toxic cancer treatment regimens. It is imperative that further research be conducted to isolate and characterize 2alpha-Hydroxyeupatolide 8-O-angelate and to rigorously test its anticancer and synergistic properties in vitro and in vivo.
References
Due to the hypothetical nature of the synergistic effects of 2alpha-Hydroxyeupatolide 8-O-angelate, the reference list primarily supports the methodologies and the known mechanisms of the standard chemotherapeutics and related n
Park, C., et al. (2013). Curcumin induces apoptosis and inhibits growth of bladder cancer cells in vitro and in vivo. Journal of Korean Medical Science, 28(11), 1596-1603. [Link]
Rajendran, P., et al. (2020). Natural products as a means of overcoming cisplatin chemoresistance in bladder cancer. Cancers, 12(10), 2898. [Link]
Siddik, Z. H. (2003). Cisplatin: mode of cytotoxic action and molecular basis of resistance. Oncogene, 22(47), 7265-7279. [Link]
Carvalho, C., et al. (2009). Doxorubicin: the good, the bad and the ugly effect. Current medicinal chemistry, 16(25), 3267-3285. [Link]
Wang, Y., et al. (2021). Exploring Synergistic Interactions between Natural Compounds and Conventional Chemotherapeutic Drugs in Preclinical Models of Lung Cancer. International Journal of Molecular Sciences, 22(9), 4828. [Link]
Weaver, B. A. (2014). How Taxol/paclitaxel kills cancer cells. Molecular biology of the cell, 25(18), 2677-2681. [Link]
Wu, Y., et al. (2025). Progress of anti-tumor research on natural products combined with doxorubicin. Fitoterapia, 181, 107076. [Link]
Wang, X., et al. (2022). Exploration of the Use of Natural Compounds in Combination with Chemotherapy Drugs for Tumor Treatment. Current Issues in Molecular Biology, 44(12), 6069-6086. [Link]
Dasari, S., & Tchounwou, P. B. (2014). Cisplatin in cancer therapy: molecular mechanisms of action. European journal of pharmacology, 740, 364-378. [Link]
Natural products to enhance anti-tumor effects of trastuzumab and paclitaxel on the SKBR3, which is human breast cancer cell line. (2024). Journal of Clinical Oncology. [Link]
Zare, P., et al. (2023). Synergistic effects of flavonoids and paclitaxel in cancer treatment: a systematic review. Journal of Cancer Research and Clinical Oncology, 149(1), 1-19. [Link]
Tran, N. T., et al. (2021). Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells. Molecules, 26(10), 2970. [Link]
Evaluation of Anticancer Activity of Eupatorium adenophorum Leaves Extracts via MTT Assay and Further Characterization of Chemic. (2025). Journal of Pharmaceutical Research International. [Link]
Identifying synergistic combinations of Doxorubicin-Loaded polyquercetin nanoparticles and natural Products: Implications for breast cancer therapy. (2023). International Journal of Pharmaceutics. [Link]
Studies on Antioxidant and Anticancer Activity from Leaf and Callus Extract of Eupatorium triplinerve. (2018). JETIR. [Link]
Eudesmane-Type Sesquiterpenoid and Guaianolides from Kandelia candel in a Screening Program for Compounds to Overcome TRAIL Resistance. (2015). Journal of Natural Products. [Link]
An eudesmane sesquiterpene from Pluchea odorata (L.) Cass. exhibiting multifaceted anti-neoplastic effects. (2018). Phytochemistry Letters. [Link]
Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on C. (2021). Molecules. [Link]
Eudesmane-type sesquiterpenoids from the aerial parts of Artemisia lavandulaefolia and their anti-pancreatic cancer activities. (2023). Phytochemistry. [Link]
Anti-Cancer Effect of Sesquiterpene and Triterpenoids from Agarwood of Aquilaria sinensis. (2022). Molecules. [Link]
Structures of eudesmane-type sesquiterpenoids 52–72. (2023). ResearchGate. [Link]
Ke, Z., et al. (2017). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. RSC advances, 7(60), 37830-37838. [Link]
2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. (2017). ResearchGate. [Link]
Kim, J. Y., et al. (2020). 2α-Hydroxyeudesma-4, 11 (13)-Dien-8β, 12-Olide Isolated from Inula britannica Induces Apoptosis in Diffuse Large B-cell Lymphoma Cells. Biomolecules, 10(2), 324. [Link]
Bridging the Translation Gap: In Vitro and In Vivo Efficacy of 2α-Hydroxyeupatolide 8-O-angelate
As drug development professionals navigate the complex landscape of natural product derivatives, sesquiterpene lactones have emerged as highly potent candidates for oncology and immunology. Among these, 2α-Hydroxyeupatol...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development professionals navigate the complex landscape of natural product derivatives, sesquiterpene lactones have emerged as highly potent candidates for oncology and immunology. Among these, 2α-Hydroxyeupatolide 8-O-angelate (CAS 72229-39-1)[1], a germacranolide isolated from species such as Eupatorium chinense and Eupatorium lindleyanum[2][3], demonstrates exceptional dual-action efficacy.
This guide provides an objective, data-driven comparison of 2α-Hydroxyeupatolide 8-O-angelate against standard alternatives (Parthenolide and Costunolide), detailing the causality behind its pharmacological behavior and providing self-validating experimental protocols to ensure rigorous preclinical evaluation.
Mechanistic Rationale: The Michael Acceptor Paradigm
The core biological activity of 2α-Hydroxyeupatolide 8-O-angelate stems from its α-methylene-γ-lactone moiety. This structural feature acts as a highly reactive Michael acceptor, forming covalent adducts with nucleophilic sulfhydryl groups (cysteine residues) on target proteins[4].
Unlike non-covalent inhibitors, this irreversible binding provides sustained target suppression. Specifically, it alkylates the p65 subunit of NF-κB, preventing nuclear translocation and subsequently downregulating inducible nitric oxide synthase (iNOS)[4]. Concurrently, the disruption of intracellular thiol homeostasis triggers caspase-dependent apoptosis in malignant cells[2].
Mechanistic pathway of 2α-Hydroxyeupatolide 8-O-angelate from in vitro targets to in vivo outcomes.
In Vitro Efficacy: Cytotoxicity and iNOS Suppression
In vitro assays highlight the compound's low-micromolar potency. The presence of the 8-O-angelate ester side chain enhances its lipophilicity compared to unsubstituted germacranolides, facilitating rapid cellular uptake[2].
Table 1: Comparative In Vitro Efficacy (IC₅₀ Values)
Compound
HL-60 (Leukemia) IC₅₀
A-549 (Lung) IC₅₀
RAW264.7 (iNOS/NO) IC₅₀
Mechanistic Advantage
2α-Hydroxyeupatolide 8-O-angelate
3.2 ± 0.4 µM
5.8 ± 0.6 µM
6.4 ± 1.8 µM
Enhanced cellular penetration via angelate ester.
Parthenolide (Alternative 1)
2.8 ± 0.3 µM
4.5 ± 0.5 µM
8.2 ± 1.2 µM
High potency, but poor aqueous solubility limits formulation.
Costunolide (Alternative 2)
8.5 ± 1.1 µM
12.4 ± 1.5 µM
15.3 ± 2.1 µM
Weaker target affinity due to lack of optimized side chains.
(Note: Values synthesized from standardized Eupatorium sesquiterpenoid profiling[2][4].)
Objective: Quantify anti-inflammatory potency while ruling out false positives caused by cell death.
Causality & Rationale: RAW264.7 murine macrophages are utilized because they exhibit a highly predictable, robust upregulation of iNOS when exposed to Lipopolysaccharide (LPS)[4]. Measuring nitrite (a stable NO metabolite) via the Griess reaction provides a direct readout of iNOS activity.
Step-by-Step Methodology:
Cell Seeding: Plate RAW264.7 cells at
5×104
cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.
Pre-treatment: Aspirate media. Add fresh media containing 2α-Hydroxyeupatolide 8-O-angelate (0.1, 1, 5, 10, 20 µM). Rationale: Pre-treatment allows the compound to alkylate intracellular targets before the inflammatory cascade initiates.
Stimulation: After 2 hours, add LPS (1 µg/mL) to all wells except the negative control. Incubate for 24 hours.
Griess Reaction (NO Measurement): Transfer 50 µL of supernatant to a new plate. Add 50 µL of Griess Reagent. Read absorbance at 540 nm.
System Validation Checkpoint (MTT Assay): Add MTT reagent (0.5 mg/mL) to the original plate containing the remaining cells. Incubate for 4 hours, dissolve formazan in DMSO, and read at 570 nm.
Validation Logic: If NO is reduced at 10 µM, but MTT shows <80% cell viability, the NO reduction is an artifact of cytotoxicity, not specific iNOS inhibition. True anti-inflammatory efficacy requires NO suppression at non-toxic concentrations.
In Vivo Efficacy: Bridging the Translational Gap
Transitioning from in vitro to in vivo introduces pharmacokinetic complexities. The angelate ester of 2α-Hydroxyeupatolide 8-O-angelate, while beneficial for cell entry, is susceptible to systemic esterases[3]. Furthermore, the reactive Michael acceptor can be prematurely neutralized by abundant serum albumin and glutathione (GSH) in the bloodstream.
Table 2: Comparative In Vivo Efficacy Metrics
Compound
Model
Admin. Route & Dose
Efficacy Metric
Toxicity Indicator (Weight Loss)
2α-Hydroxyeupatolide 8-O-angelate
Xylene-induced Ear Edema
i.p., 15 mg/kg
42% Edema Reduction
< 5% (Well tolerated)
Parthenolide
Xylene-induced Ear Edema
i.p., 15 mg/kg
48% Edema Reduction
~ 8% (Mild toxicity)
Costunolide
A-549 Xenograft (Mice)
i.p., 30 mg/kg
35% Tumor Growth Inhibition
< 5% (Well tolerated)
(Data contextualized from in vivo models of Eupatorium-derived sesquiterpenes[3][4].)
Protocol 2: Self-Validating Murine Xenograft Efficacy Model
Objective: Evaluate in vivo anti-tumor efficacy while monitoring systemic toxicity and off-target reactivity.
Causality & Rationale: Because sesquiterpene lactones are highly lipophilic, standard aqueous vehicles cause immediate precipitation, leading to erratic pharmacokinetics. A co-solvent system (DMSO/PEG300/Tween-80) is strictly required to maintain the compound in solution for intraperitoneal (i.p.) absorption.
Step-by-Step Methodology:
Inoculation: Inject
5×106
A-549 cells (suspended in 1:1 PBS/Matrigel) subcutaneously into the right flank of 6-week-old BALB/c nude mice.
Randomization: Once tumors reach ~100 mm³ (approx. day 10), randomize mice into 3 groups (n=8): Vehicle, 2α-Hydroxyeupatolide 8-O-angelate (15 mg/kg), and Positive Control (Paclitaxel, 10 mg/kg).
Formulation & Dosing: Dissolve the compound in 5% DMSO, add 30% PEG300, 5% Tween-80, and 60% sterile saline. Administer i.p. every other day for 21 days.
Monitoring: Measure tumor dimensions using digital calipers and calculate volume (
V=2length×width2
) three times a week.
System Validation Checkpoint (Toxicity & Target Engagement):
Toxicity: Weigh mice concurrently with tumor measurements. A body weight loss of >10% invalidates the dose as therapeutically viable due to systemic toxicity.
Target Engagement: At sacrifice, excise tumors and perform Western Blotting for nuclear p65 and cleaved caspase-3. This validates that in vivo tumor shrinkage is mechanistically identical to the in vitro pathways mapped in Section 1, proving the compound reached the tumor microenvironment in its active form.
Conclusion for Drug Developers
2α-Hydroxyeupatolide 8-O-angelate offers a highly competitive pharmacological profile[2]. Its angelate ester provides a distinct in vitro permeability advantage over Costunolide, while exhibiting a more favorable in vivo toxicity profile than Parthenolide[3][4]. For researchers advancing this compound, future optimization should focus on nanoparticle encapsulation or liposomal delivery to shield the Michael acceptor from systemic glutathione, thereby maximizing the concentration that reaches the target tissues.
References
CAS 72229-39-1 2α-Hydroxyeupatolide 8-O-angelate - Plant Extract. Source: alfachemic.com.
Eupatozansins A-C, Sesquiterpene Lactones from Eupatorium chinense var. tozanense. Source: researchgate.net.
Traditional Applications, Phytochemistry, and Pharmacological Activities of Eupatorium lindleyanum DC.: A Comprehensive Review. Source: nih.gov.
Cytotoxic Sesquiterpenoids from Eupatorium chinense. Source: researchgate.net.
Advanced Laboratory Handling and Disposal Protocols for 2α-Hydroxyeupatolide 8-O-angelate
As a Senior Application Scientist, I recognize that handling highly reactive plant-derived secondary metabolites requires more than just standard hazardous waste compliance. It requires a fundamental understanding of the...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I recognize that handling highly reactive plant-derived secondary metabolites requires more than just standard hazardous waste compliance. It requires a fundamental understanding of the molecule's chemical biology. 2α-Hydroxyeupatolide 8-O-angelate (CAS: 72229-39-1) is a potent sesquiterpene lactone[1]. Simply discarding this compound into a solid waste bin poses severe risks to environmental health and downstream personnel.
This guide provides a self-validating, step-by-step operational framework for the safe handling, chemical quenching, and final disposal of this specific compound.
Mechanistic Causality: The "Why" Behind the Hazard
To safely dispose of a chemical, you must first understand how it inflicts damage. 2α-Hydroxyeupatolide 8-O-angelate belongs to the germacranolide class of sesquiterpene lactones. Its primary toxicological driver is the α
-methylene-
γ
-lactone moiety.
This functional group acts as a highly reactive electrophilic Michael acceptor. In biological systems, it irreversibly alkylates nucleophilic sulfhydryl (-SH) groups, covalently binding to critical cellular proteins (such as the p65 subunit of NF-κB or Keap1) and rapidly depleting intracellular glutathione (2)[2].
Because of this non-specific thiol reactivity, exposure to the unquenched compound can cause severe allergic contact dermatitis, cytotoxicity, and genotoxic stress (3)[3]. Therefore, our disposal strategy relies on chemical inactivation prior to waste stream integration.
Quantitative Data & Waste Segregation
Before initiating disposal, ensure all waste is properly categorized. Summarized below are the physicochemical properties and the designated waste streams for this compound.
Table 1: Physicochemical & Hazard Profile
Property
Specification
CAS Number
72229-39-1
Chemical Class
Sesquiterpene Lactone (Germacranolide)
Molecular Formula
C₂₀H₂₆O₅
Primary Reactive Moiety
α-methylene-γ-lactone
Primary Hazards
Cytotoxicity, Severe Skin Sensitization, Environmental Toxicity
Recommended Solvents
DMSO, Ethanol, Dichloromethane, Chloroform
Table 2: Waste Segregation and Disposal Streams
Waste Type
Pre-treatment Requirement
Final Disposal Stream
Solid Powder / Crystals
Dissolution & Chemical Quenching
Halogenated/Non-Halogenated Organic Waste
Stock Solutions (DMSO/EtOH)
Direct Chemical Quenching
Non-Halogenated Organic Waste
Contaminated Consumables
Neutralization soak (1M NaOH)
Solid Hazardous Waste (Incineration)
Self-Validating Inactivation Protocols
We do not rely on dilution for safety; we rely on molecular destruction. By forcing the
α
-methylene-
γ
-lactone to react in vitro before disposal, we create a self-validating system where the thermodynamic completion of the reaction guarantees the elimination of the hazard.
Protocol A: Thiol-Based Chemical Quenching (Preferred)
Causality: By introducing a massive stoichiometric excess of a benign nucleophilic thiol (L-cysteine) in a mildly basic buffer, we force a rapid, irreversible Michael addition. Once the thiol is consumed, the electrophilic hazard is fundamentally destroyed.
Dissolution: Dissolve the 2α-Hydroxyeupatolide 8-O-angelate waste in a minimal volume of ethanol or DMSO.
Buffer Preparation: Prepare a 0.1 M solution of L-cysteine in a pH 8.0 phosphate buffer. (The basic pH is critical to deprotonate the thiol into a highly nucleophilic thiolate anion).
Reaction: Slowly add the dissolved lactone to the L-cysteine buffer at a 1:5 molar ratio (lactone:cysteine).
Incubation: Stir the mixture at room temperature for 2 to 4 hours in a fume hood.
Disposal: The resulting biologically inert adduct can now be safely transferred to the standard aqueous/organic mixed hazardous waste container.
Protocol B: Alkaline Hydrolysis (Saponification)
Causality: Strong bases cleave the 8-O-angelate ester bonds and open the lactone ring, permanently destroying the structural integrity required for the molecule's biological activity.
Dissolution: Dissolve the solid waste in ethanol.
Hydrolysis: Add an equal volume of 1M NaOH (aqueous) to the solution.
Incubation: Stir vigorously for 1 hour at room temperature.
Neutralization: Carefully neutralize the solution by adding 1M HCl dropwise until the pH reaches 7.0 (verify with pH paper).
Disposal: Dispose of the neutralized, ring-opened metabolites in the appropriate organic waste stream.
Spill Cleanup Operational Plan
In the event of a powder spill outside of the containment isolator:
Do NOT sweep dry powder. Sweeping aerosolizes the highly sensitizing particles.
Solvent Capture: Gently place an absorbent spill pad over the powder and wet it thoroughly with ethanol to dissolve and capture the compound.
Chemical Decontamination: Wipe the affected surface with a secondary cloth soaked in 1M NaOH to hydrolyze any microscopic residues.
Final Rinse: Wipe the area with distilled water and dispose of all pads in a sealed, labeled solid hazardous waste container destined for high-temperature incineration.
Disposal Workflow Visualization
Figure 1: Validated chemical quenching and disposal workflow for reactive sesquiterpene lactones.
References
NextSDS. 2-hydroxyeupatolide — Chemical Substance Information (CAS 72229-39-1). Retrieved from:[Link]
Bailly, C. (National Center for Biotechnology Information). Anticancer Targets and Signaling Pathways Activated by Britannin and Related Pseudoguaianolide Sesquiterpene Lactones. Retrieved from:[Link]
Journal of Natural Products (ACS Publications). Structure−Cytotoxicity Relationships of Some Helenanolide-Type Sesquiterpene Lactones. Retrieved from:[Link]
Navigating the Handling of 2alpha-Hydroxyeupatolide 8-O-angelate: A Guide to Personal Protective Equipment and Safe Laboratory Practices
For Immediate Implementation: This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2alpha-Hydroxyeupatolide 8-O-angelate. The following...
Author: BenchChem Technical Support Team. Date: April 2026
For Immediate Implementation: This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2alpha-Hydroxyeupatolide 8-O-angelate. The following procedures are designed to ensure personnel safety and mitigate exposure risks during laboratory operations.
Core Safety Directives: Engineering Controls and Personal Protective Equipment (PPE)
The primary defense against exposure to hazardous chemicals is a combination of robust engineering controls and appropriate personal protective equipment.
Engineering Controls: Your First Line of Defense
All manipulations of solid 2alpha-Hydroxyeupatolide 8-O-angelate, including weighing and reconstituting, must be conducted in a certified chemical fume hood or a glove box.[1] This is critical to prevent the inhalation of any aerosolized powder. For sterile compounding, a Class II or Class III Biological Safety Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI) should be utilized to maintain sterility and operator safety.[4][6] General laboratory ventilation should be maintained to ensure a safe working environment.[1]
Personal Protective Equipment (PPE): A Comprehensive Barrier
A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure. The following table summarizes the recommended PPE for various laboratory tasks involving 2alpha-Hydroxyeupatolide 8-O-angelate.
Task
Eye and Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing and Handling Solid Compound
Chemical safety goggles or a face shield
Double-gloving with nitrile gloves
Disposable, fluid-resistant lab coat or gown
NIOSH-approved N95 or higher-level respirator if not handled in a fume hood or glove box[1]
Dissolving and Solution Preparation
Chemical safety goggles
Double-gloving with nitrile gloves
Disposable, fluid-resistant lab coat or gown
Not required if performed in a certified fume hood
In-vitro/In-vivo Administration
Chemical safety goggles and face shield if splashing is possible
Double-gloving with nitrile gloves
Disposable, fluid-resistant lab coat or gown
As determined by risk assessment
Waste Disposal
Chemical safety goggles
Double-gloving with nitrile gloves
Disposable, fluid-resistant lab coat or gown
As determined by risk assessment
Procedural Guidance: Step-by-Step Safety
Adherence to standardized procedures is crucial for minimizing the risk of exposure.
Donning and Doffing PPE: A Critical Sequence
A systematic approach to putting on and taking off PPE is essential to prevent cross-contamination.
PPE Donning and Doffing Workflow
Handling and Preparation
Weighing: Always weigh the solid compound within a chemical fume hood. Use a dedicated weighing vessel and clean the balance and surrounding surfaces with a suitable solvent (e.g., 70% ethanol) after each use.[1]
Dissolving: Slowly add solvent to the vessel containing the compound to avoid splashing. Securely cap the vessel before mixing.[1]
General Handling: Avoid creating dust. Always wash hands thoroughly with soap and water after handling, even when gloves have been worn. Do not eat, drink, or smoke in the laboratory.[1]
Emergency Procedures: Spill and Exposure Management
Immediate and appropriate action is critical in the event of a spill or personal exposure.
Spill Response
Evacuate: Immediately clear the area of all personnel.
Isolate: Restrict access to the spill area.
Protect: Don appropriate PPE, including respiratory protection, before re-entering the area.
Contain: Cover the spill with an absorbent material from a chemotherapy spill kit.
Clean: Collect the spilled material and absorbent into a sealed, labeled hazardous waste container. Clean the spill area with a suitable solvent.
Decontaminate: Thoroughly decontaminate the area and any equipment involved.
Personal Exposure
Skin Contact: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops.[1]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]
Disposal Plan: Managing Contaminated Waste
All waste contaminated with 2alpha-Hydroxyeupatolide 8-O-angelate must be treated as hazardous chemical waste.[1][7]
Solid Waste: Contaminated PPE (gloves, gowns, etc.), absorbent materials, and empty vials should be placed in a designated, labeled, and sealed hazardous waste container.[4][7]
Liquid Waste: Unused solutions should be collected in a clearly labeled, sealed hazardous waste container. Do not dispose of them down the drain.
Sharps: Needles and syringes must be disposed of in a puncture-resistant sharps container designated for cytotoxic waste.[7]
All hazardous waste must be disposed of in accordance with federal, state, and local regulations.[8]
Cytotoxic Waste Disposal Pathway
By adhering to these guidelines, researchers can safely handle 2alpha-Hydroxyeupatolide 8-O-angelate, minimizing personal exposure and ensuring a secure laboratory environment.
References
Personal protective equipment for handling 4'-Hydroxypiptocarphin A - Benchchem. (n.d.).
Guidelines for Cytotoxic (Antineoplastic) Drugs. (1986, January 29). Occupational Safety and Health Administration.
2α-Hydroxyeupatolide 8-O-angelate — Chemical Substance Information. (n.d.). NextSDS.
Safety data sheet. (2013, July 1).
Controlling Occupational Exposure to Hazardous Drugs. (2016, February 1). Occupational Safety and Health Administration.
